4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid

Core Science & Biosynthesis

A Technical Guide to the NMR Spectroscopic Analysis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Introduction

4-hydroxy-6-nitro-2-naphthalenecarboxylic acid is a substituted naphthalene derivative of interest in various fields of chemical and pharmaceutical research. Its rigid bicyclic aromatic core, decorated with electron-withdrawing (nitro, carboxylic acid) and electron-donating (hydroxyl) groups, presents a unique electronic and structural landscape. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation and characterization of such molecules. This in-depth technical guide provides a comprehensive overview of the NMR spectroscopic data of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, intended for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings and practical considerations for acquiring and interpreting the 1H and 13C NMR spectra, supplemented with predicted data and insights from two-dimensional (2D) NMR techniques.

Methodology: Acquiring High-Quality NMR Data

The successful acquisition of high-resolution NMR spectra is paramount for accurate structural interpretation. The following section outlines a robust, self-validating protocol for the preparation and analysis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid.

Experimental Protocol: Sample Preparation and NMR Acquisition

• Solvent Selection: The choice of a suitable deuterated solvent is critical. For 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, with its polar functional groups, dimethyl sulfoxide-d6 (DMSO-d6) is an excellent choice.[1][2] Its high polarity effectively solubilizes the compound, and its residual proton signal (~2.50 ppm) and carbon signals (~39.52 ppm) are unlikely to overlap with the aromatic signals of the analyte.[1][2]

• Sample Concentration: A concentration of 5-10 mg of the purified compound in 0.6-0.7 mL of DMSO-d6 is recommended for obtaining good signal-to-noise in a reasonable timeframe.[1]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve optimal signal dispersion, which is particularly important for resolving the complex spin systems of substituted naphthalenes.

• 1D NMR Experiments:

  • ¹H NMR: A standard proton experiment should be acquired with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: A proton-decoupled carbon experiment is essential for observing all carbon signals as singlets. A sufficient relaxation delay (e.g., 2 seconds) should be employed to ensure accurate integration of quaternary carbons.

• 2D NMR Experiments: To facilitate unambiguous assignment of all proton and carbon signals, the following 2D experiments are highly recommended:

  • COSY (Correlation Spectroscopy): To identify proton-proton (H-H) coupling networks.[3][4]

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.[3][5]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and piecing together the molecular skeleton.[3][6]

Predicted NMR Data and Interpretation

Predicted ¹H and ¹³C NMR Data

The predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and assignments for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid are summarized below.

Position	¹H Chemical Shift (ppm)	Multiplicity	¹³C Chemical Shift (ppm)
1	7.95	s	108.2
3	8.60	s	138.5
4	-	-	158.9
5	8.25	d	124.7
6	-	-	147.3
7	8.10	dd	128.6
8	9.15	d	122.1
4a	-	-	126.4
8a	-	-	132.1
COOH	~13.0	br s	167.5
OH	~10.5	br s	-

¹H NMR Spectrum: A Detailed Analysis

The proton NMR spectrum of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid is expected to exhibit five signals in the aromatic region, in addition to broad singlets for the carboxylic acid and hydroxyl protons.

• H-8 (9.15 ppm, d): This proton is significantly deshielded due to the anisotropic effect of the peri-positioned carboxylic acid group and the electron-withdrawing effect of the nitro group. It appears as a doublet due to coupling with H-7.

• H-3 (8.60 ppm, s): This proton is a singlet as it has no adjacent protons. Its downfield shift is influenced by the adjacent carboxylic acid group.

• H-5 (8.25 ppm, d): This proton is deshielded by the nitro group at the 6-position and appears as a doublet due to coupling with H-7.

• H-7 (8.10 ppm, dd): This proton is coupled to both H-5 and H-8, resulting in a doublet of doublets.

• H-1 (7.95 ppm, s): This proton appears as a singlet due to the absence of adjacent protons.

• COOH (~13.0 ppm, br s): The carboxylic acid proton is highly deshielded and often appears as a broad singlet.[7]

• OH (~10.5 ppm, br s): The phenolic hydroxyl proton also appears as a broad singlet.

¹³C NMR Spectrum: Structural Insights

The proton-decoupled ¹³C NMR spectrum is predicted to show 12 distinct signals, corresponding to the 11 carbons of the naphthalene core and the carboxylic acid carbon.

• Carboxylic Acid Carbon (167.5 ppm): This is the most downfield signal, which is characteristic of a carboxylic acid.

• C-4 (158.9 ppm): The carbon bearing the hydroxyl group is significantly deshielded.

• C-6 (147.3 ppm): The carbon attached to the nitro group is also strongly deshielded.

• Aromatic Carbons (108.2 - 138.5 ppm): The remaining nine carbons of the naphthalene ring resonate in this region. The specific assignments can be confirmed using HSQC and HMBC data.

2D NMR Spectroscopy: Unambiguous Assignments

Two-dimensional NMR experiments are crucial for the definitive assignment of all proton and carbon signals.

COSY: Mapping Proton Connectivity

The COSY spectrum reveals the coupling relationships between protons. For 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, the following correlations are expected:

Caption: Predicted ¹H-¹H COSY correlations.

This diagram illustrates the expected coupling between H-8 and H-7, and between H-7 and H-5, confirming their positions on the same aromatic ring.

HSQC: Direct C-H Correlations

The HSQC spectrum directly correlates each proton with the carbon to which it is attached.

Caption: Predicted ¹H-¹³C HSQC correlations.

This workflow demonstrates the direct one-bond correlations that would be observed, allowing for the direct assignment of the protonated carbons.

HMBC: Assembling the Molecular Framework

The HMBC spectrum provides the long-range (2- and 3-bond) correlations that are essential for assigning quaternary carbons and confirming the overall structure.

Caption: Key predicted ¹H-¹³C HMBC correlations.

This diagram highlights some of the crucial long-range correlations. For instance, the correlation between H-3 and the carboxylic carbon (COOH) would confirm the position of the carboxylic acid group at C-2. Similarly, correlations from H-5 and H-8 to the quaternary carbons C-4a, C-6, and C-8a would be instrumental in assigning these carbons.

Potential Challenges and Advanced Considerations

• Peak Overlap: In lower field instruments, some of the aromatic proton signals may overlap, making interpretation of multiplicities challenging. Higher field strengths are advantageous in such cases.

• Slow Exchange of Labile Protons: The hydroxyl and carboxylic acid protons may undergo slow exchange in DMSO, leading to broader signals. In some cases, coupling to these protons may be observed.

• Quantitative NMR (qNMR): For drug development professionals, qNMR can be employed to determine the purity of the synthesized 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid with a high degree of accuracy and precision, using a certified internal standard.

Conclusion

This technical guide provides a comprehensive framework for the NMR spectroscopic analysis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. By combining 1D and 2D NMR techniques, a complete and unambiguous assignment of all proton and carbon signals can be achieved. The provided predicted data and interpretation serve as a valuable reference for researchers working with this and structurally related compounds. A thorough understanding of the principles outlined herein will empower scientists to confidently characterize their molecules and ensure the integrity of their research.

References

• Kitching, W., Bullpitt, M., Gartshore, D., Adcock, W., Khor, T. C., Doddrell, D., & Rae, I. D. (1977). Carbon-13 nuclear magnetic resonance examination of naphthalene derivatives. Assignments and analysis of substituent chemical shifts. The Journal of Organic Chemistry, 42(14), 2411–2418. [Link]

• Spectroscopy-Tutorials.org. (n.d.). Nitro Groups. Retrieved from [Link]

• Spectroscopy-Tutorials.org. (n.d.). Carboxylic Acids. Retrieved from [Link]

• Bruker. (n.d.). Avance Beginners Guide - Solvent Selection. Retrieved from [Link]

• BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Nanalysis. (2019, February 25). HSQC – Revealing the direct-bonded proton-carbon instrument. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. Retrieved from [Link]

• NMRdb.org. (n.d.). Predict 1H proton NMR spectra. Retrieved from [Link]

• NMRdb.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. ias.ac.in [ias.ac.in]
• 3. virtual Chemistry 3D - NMR predictor [vchem3d.univ-tlse3.fr]
• 4. researchgate.net [researchgate.net]
• 5. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. NMR Predictor - Documentation [docs.chemaxon.com]
• 7. m.youtube.com [m.youtube.com]

The Solubility Profile of 4-Hydroxy-6-Nitro-2-Naphthalenecarboxylic Acid in Organic Solvents: A Comprehensive Technical Guide

Executive Summary

In the landscape of advanced organic synthesis and active pharmaceutical ingredient (API) development, highly functionalized naphthalene derivatives serve as critical molecular building blocks. 4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid (CAS: 64955-19-7) is a prime example of a rigid, polyfunctional scaffold[1][2]. Characterized by a fused aromatic core and three distinct functional groups (hydroxyl, nitro, and carboxylic acid), this compound presents unique physicochemical challenges.

Understanding its solubility profile across various organic solvents is not merely a matter of empirical data collection; it is a fundamental prerequisite for optimizing reaction kinetics, designing purification workflows (e.g., crystallization), and formulating analytical standards. As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting. We will dissect the thermodynamic principles governing its solvation, provide a self-validating experimental protocol for solubility determination, and explore the mathematical correlation of this data for industrial scale-up.

Physicochemical Profiling & Solvation Mechanics

To predict and manipulate the solubility of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, we must first analyze its structural thermodynamics. The compound's solubility is dictated by the competition between its internal crystal lattice energy and the solvation energy provided by the solvent.

Intramolecular and Intermolecular Forces

Similar to other substituted naphthoic acids (such as 3-hydroxy-2-naphthoic acid and 1-naphthoic acid), this compound exhibits extremely poor aqueous solubility under neutral conditions but demonstrates selective affinity for specific organic solvents[3]. This behavior is driven by:

• Hydrogen Bonding Networks: The -OH and -COOH groups act as strong hydrogen bond donors and acceptors, while the -NO2 group serves as an additional acceptor. In the solid state, these groups form dense intermolecular hydrogen-bonded dimers and polymers, resulting in a high melting point and robust lattice energy.

• π−π Stacking: The planar naphthalene core facilitates strong parallel-displaced π−π stacking interactions between adjacent molecules.

• Polarity and Dipole Moment: The electron-withdrawing nature of the nitro group, positioned para to the electron-donating hydroxyl group, creates a strong permanent dipole across the aromatic system.

Solvent Selection Rationale

To achieve high solubility, an organic solvent must possess sufficient polarity and hydrogen-bonding capacity to disrupt these strong intermolecular forces.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These are the optimal solvents. Their high dielectric constants and strong hydrogen-bond accepting capabilities effectively break the solute's internal hydrogen bonds without requiring the solvent to donate protons[4].

• Polar Protic Solvents (e.g., Methanol, Ethanol): These provide moderate solubility. While they can participate in hydrogen bonding, their lower dipole moments compared to DMSO result in a reduced capacity to overcome the π−π stacking of the naphthalene core[5].

• Non-Polar Solvents (e.g., Hexane, Toluene): These yield negligible solubility. They rely solely on weak London dispersion forces, which are entirely insufficient to pay the thermodynamic penalty of disrupting the compound's crystal lattice.

Mechanistic solute-solvent interaction pathways dictating solubility profiles.

Quantitative Solubility Profile

Based on the thermodynamic principles outlined above and homologous data from related naphthoic acid derivatives[6][5], the following table summarizes the expected equilibrium solubility profile of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid at 298.15 K (25°C).

Solvent Class	Organic Solvent	Estimated Solubility (mg/mL at 25°C)	Mechanistic Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	> 50.0	Strong dipole-dipole interactions; excellent H-bond acceptor disrupts lattice.
Polar Aprotic	N,N-Dimethylformamide (DMF)	> 40.0	High dielectric constant; effectively solvates the polar functional groups.
Polar Protic	Methanol	10.0 - 15.0	H-bond donor/acceptor matching; moderate dielectric constant.
Polar Protic	Ethanol	5.0 - 10.0	Lower polarity than methanol; increased aliphatic bulk hinders solvation.
Polar Protic	Isopropanol	2.0 - 5.0	Increased steric hindrance reduces effective hydrogen bonding.
Non-Polar	Toluene	< 1.0	Limited to weak π−π stacking; unable to break H-bond networks.
Non-Polar	n-Hexane	< 0.1	Complete lack of polar interactions; massive thermodynamic penalty.

Standardized Experimental Protocol: The Shake-Flask Method

To empirically validate the solubility of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid in a specific organic solvent, the Shake-Flask Method coupled with HPLC-UV quantification remains the gold standard[7][8][9][10].

As an application scientist, I emphasize that a protocol is only as good as its internal controls. The following methodology is designed as a self-validating system to ensure true thermodynamic equilibrium is recorded, rather than a transient kinetic state.

Reagents and Equipment

• Analyte: 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (Purity ≥ 98%).

• Solvents: HPLC-grade organic solvents.

• Equipment: Temperature-controlled orbital shaker, centrifuge, 0.45 μ m PTFE syringe filters, HPLC system with UV/Vis detector.

Step-by-Step Methodology

• Preparation of Oversaturated Suspensions:

  • Add an excess amount of the solid compound (e.g., 100 mg) into a 10 mL amber glass vial. Causality: An excess of solid is mandatory to maintain a continuous equilibrium between the solid phase and the dissolved solute[8][9]. Amber vials are used to prevent potential photolytic degradation of the nitro-aromatic system[4].

• Solvent Addition and Initial Dispersion:

  • Dispense 5.0 mL of the target organic solvent into the vial.

  • Vortex the mixture vigorously for 1 minute to ensure complete wetting of the hydrophobic powder.

• Equilibration (The Critical Step):

  • Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation.

  • Place the vials in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C and agitate at 200 rpm.

  • Self-Validation Check: Prepare triplicate vials. Sample Vial A at 24 hours, Vial B at 48 hours, and Vial C at 72 hours. True equilibrium is confirmed only when the concentration variance between the 48h and 72h time points is less than 2%[8][11].

• Phase Separation:

  • Remove the vials and allow them to stand undisturbed for 30 minutes to let large particulates settle.

  • Centrifuge the suspension at 10,000 rpm for 10 minutes at the exact test temperature (25°C) to avoid temperature-induced precipitation.

• Filtration and Dilution:

  • Draw the supernatant into a syringe and pass it through a 0.45 μ m PTFE filter.

  • Expert Insight: Discard the first 0.5 mL of the filtrate. Highly functionalized molecules can adsorb onto the filter membrane; discarding the initial volume ensures the membrane binding sites are saturated and the collected filtrate represents the true concentration[7].

  • Immediately dilute the filtrate with the mobile phase to fall within the linear dynamic range of the HPLC calibration curve.

• HPLC-UV Quantification:

  • Analyze the diluted samples using a validated HPLC-UV method (typically monitoring at λmax​ ~254 nm or 280 nm). Calculate the equilibrium solubility based on the linear regression of the standard curve[9][10].

Standardized shake-flask methodology for equilibrium solubility determination.

Thermodynamic Modeling for Industrial Scale-Up

For chemical engineers designing crystallization or extraction processes, single-point solubility data is insufficient. The temperature dependence of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid's solubility must be mathematically correlated.

The Modified Apelblat Equation is highly recommended for naphthoic acid derivatives[5]. It describes the relationship between mole fraction solubility ( x ) and absolute temperature ( T ):

lnx=A+TB​+ClnT

Where:

• A , B , and C are empirical model parameters derived from experimental data.

• A relates to the non-ideal behavior of the solution.

• B represents the ratio of the molar enthalpy of solution to the ideal gas constant.

• C accounts for the temperature dependence of the enthalpy of fusion.

By measuring solubility at multiple temperatures (e.g., 293.15 K to 333.15 K) and fitting the data to this equation, researchers can accurately predict solubility boundaries, enabling the design of precise cooling crystallization profiles.

Stability and Troubleshooting

When working with solutions of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, chemical stability is a critical variable.

• Photolytic Degradation: The nitro-aromatic moiety is susceptible to UV-induced degradation. Stock solutions prepared in DMSO or Methanol must be stored in amber glassware and kept away from direct light[4].

• Solvent Incompatibility: Avoid dissolving this compound in strong organic bases (e.g., neat triethylamine or pyridine) for long-term storage, as the acidic -COOH and -OH groups will deprotonate, drastically altering the solubility profile and potentially leading to base-catalyzed side reactions[4].

• Precipitation Upon Thawing: If stock solutions in DMSO are stored at -20°C, the compound may precipitate. Troubleshooting: Warm the solution gently to room temperature and sonicate for 5-10 minutes to fully redissolve the lattice before use[4].

References

• rovathin.com. "4-HYDROXY-6-NITRO-2-NAPHTHALENECARBOXYLIC ACID".
• leyan.com. "4-羟基-6-硝基-2-萘羧酸 - 乐研试剂".
• grokipedia.com. "2-Naphthoic acid".
• cymitquimica.com. "CAS 92-70-6: 3-Hydroxy-2-naphthoic acid".
• guidechem.com. "1-Naphthoic acid 86-55-5 wiki".
• benchchem.com. "Stability of 1-Naphthoic Acid Solutions for Long-Term Storage".
• acs.org. "Measurement and Correlation of Solubility of 3-Hydroxy-2-naphthoic Acid in Ten Pure and Binary Mixed Organic Solvents".
• nih.gov. "Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan".
• sigmaaldrich.com. "Automated Screening of Aqueous Compound Solubility in Drug Discovery".
• tbzmed.ac.ir.
• regulations.gov. "MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD".
• protocols.io. "Shake-Flask Aqueous Solubility assay (Kinetic solubility)".

Sources

• 1. 4-HYDROXY-6-NITRO-2-NAPHTHALENECARBOXYLIC ACID,64955-19-7 [rovathin.com]
• 2. 4-羟基-6-硝基-2-萘羧酸 | 4-Hydroxy-6-nitro-2-naphthalenecarb | 64955-19-7 - 乐研试剂 [leyan.com]
• 3. Page loading... [wap.guidechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CAS 92-70-6: 3-Hydroxy-2-naphthoic acid | CymitQuimica [cymitquimica.com]
• 7. Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. protocols.io [protocols.io]
• 11. downloads.regulations.gov [downloads.regulations.gov]

Mechanism and Methodologies for the Nitration of 4-Hydroxy-2-naphthalenecarboxylic Acid Derivatives

Abstract

The functionalization of naphthalene scaffolds is a cornerstone of modern drug discovery and materials science. Specifically, the nitration of 4-hydroxy-2-naphthalenecarboxylic acid (4-hydroxy-2-naphthoic acid) and its derivatives is a critical pathway for synthesizing aminohydroxynaphthoic acids, which serve as essential precursors for dyes and highly selective Sirt2 inhibitors 1. However, the extreme electronic activation provided by the hydroxyl group presents severe regiochemical and chemoselective challenges. This technical guide explores the mechanistic underpinnings of these reactions, detailing why direct electrophilic aromatic substitution (SEAr) fails, and outlines the field-proven indirect synthetic methodologies required to achieve regioselective nitration.

Mechanistic Principles: The Pitfalls of Direct Nitration

Electrophilic Aromatic Substitution (SEAr) and SET Pathways

The classical nitration of aromatic rings utilizes a sulfonitric mixture (HNO3/H2SO4) to generate the highly reactive nitronium ion (NO2+), which acts as the primary electrophile 2. While traditionally modeled as a purely polar Ingold-Hughes mechanism, recent Born–Oppenheimer molecular dynamics (BOMD) simulations reveal that nitration in concentrated acidic media frequently proceeds via a Single-Electron Transfer (SET) pathway 3.

In this SET mechanism, the NO2+ ion and the aromatic substrate form a V-shaped or Λ -shaped[NO2···ArH]+ radical cation complex before collapsing into the classical Wheland intermediate ( σ -complex) 3.

Single-Electron Transfer (SET) mechanism for electrophilic aromatic nitration.

Electronic Activation and Over-Oxidation

In 4-hydroxy-2-naphthoic acid, the C4-hydroxyl group acts as a powerful +M (mesomeric) electron donor, heavily enriching the electron density of the fused bicyclic system. Because the nitronium ion is not only a potent electrophile but also a strong oxidant, direct nitration is severely frustrated by the hydroxy group's activation 4. The SET complex formed with highly activated naphthols tends to undergo detrimental oxygen transfer pathways rather than clean substitution, favoring the formation of naphthoquinones (ring oxidation) or uncontrollable polynitration 43.

Strategic Circumvention: The Tetralone Route

To bypass the thermodynamic instability of the activated naphthol during nitration, chemists employ a strategic workaround established by Beech and Legg: the intermediate saturation of the hydroxyl-bearing ring 5. By synthesizing 4-keto-1,2,3,4-tetrahydro-2-naphthoic acid, the aromaticity of the activated ring is temporarily broken. The remaining aromatic ring is deactivated relative to a naphthol, allowing for controlled, regioselective nitration at the 6-position without oxidative degradation 5.

Workflow contrasting direct nitration failures with the indirect tetralone route.

Quantitative Data: Nitration Outcomes

The following table summarizes the stark contrast in reaction outcomes based on the structural state of the naphthoic substrate during the nitration event.

Strategy	Substrate	Reagents & Conditions	Primary Outcome	Regioselectivity	Typical Yield
Direct Nitration	4-Hydroxy-2-naphthoic acid	HNO3 / H2SO4, 0°C	Oxidation / Polynitration	Poor (Intractable Mixture)	< 10% (Target)
Indirect Nitration	4-Keto-1,2,3,4-tetrahydro-2-naphthoic acid	HNO3 / H2SO4, -10°C to -5°C	Mononitration	6-position	~ 65-75%
Aromatization	6-Nitro-4-keto-tetralone derivative	Br2, then Base (NaOH)	Aromatization to Naphthol	N/A (Maintains 6-NO2)	~ 80%

Experimental Protocols: A Self-Validating System

To ensure high fidelity in reproducing these intermediates, the following step-by-step methodologies outline the causality behind each experimental condition, adapted from the foundational work of Beech and Legg 5.

Protocol A: Synthesis of 4-Keto-1,2,3,4-tetrahydro-2-naphthoic Acid

• Preparation: Dissolve benzylsuccinic anhydride in nitrobenzene.

  • Causality: Nitrobenzene acts as a polar, non-nucleophilic solvent that effectively stabilizes the intermediate acylium ion during the subsequent Friedel-Crafts acylation.

• Activation: Slowly add anhydrous aluminum chloride (AlCl3) while maintaining the reaction vessel at 20-25°C using an ice bath.

  • Causality: AlCl3 is a mandatory Lewis acid for anhydride activation. Strict temperature control prevents premature thermal degradation of the anhydride.

• Quenching & Isolation: After 24 hours, pour the solution over a mixture of crushed ice and hydrochloric acid. Remove the nitrobenzene via steam-distillation and crystallize the crude tetralone from hot water 5.

Protocol B: Regioselective Nitration of the Tetralone

• Solvation: Dissolve the purified 4-keto-1,2,3,4-tetrahydro-2-naphthoic acid in concentrated sulfuric acid and cool the mixture to -10°C.

• Electrophilic Attack: Slowly introduce a stoichiometric equivalent of concentrated nitric acid. Critical: The internal temperature must be strictly maintained between -10°C and -5°C.

  • Causality: Exceeding -5°C increases the kinetic energy of the system, which aggressively promotes dinitration and oxidative cleavage of the saturated ring [[5]]().

• Precipitation: Pour the reaction mixture over crushed ice to precipitate the 6-nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid.

Protocol C: Aromatization to 6-Nitro-4-hydroxy-2-naphthoic Acid

• Bromination: Treat the 6-nitro tetralone derivative with bromine in glacial acetic acid.

  • Causality: Bromination occurs selectively at the α -position to the ketone due to acid-catalyzed enolization.

• Dehydrobromination: Subject the α -bromo ketone to mild alkaline conditions (e.g., NaOH).

  • Causality: Base-induced elimination of HBr introduces a double bond into the saturated ring. This triggers a rapid thermodynamic collapse (enolization) into the fully aromatic, highly stable 4-hydroxy naphthalene system, successfully yielding the target derivative 5.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Nitration Mechanism of Aromatics: Lessons from Born–Oppenheimer Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. evitachem.com [evitachem.com]
• 5. 402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Thermal Analysis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Executive Summary

This technical guide provides a comprehensive framework for determining the thermal stability and melting point of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. As a complex aromatic molecule featuring hydroxyl, nitro, and carboxylic acid functional groups, its thermal behavior is critical for applications in drug development, materials science, and fine chemical synthesis, where process safety and material integrity are paramount. Due to the absence of specific experimental data in publicly available literature for this compound, this guide establishes a predictive and analytical strategy grounded in the known properties of its structural analogues and state-of-the-art thermal analysis techniques. We will detail the principles and experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), explain the causality behind procedural choices, and provide a framework for interpreting the resulting data. This document is intended for researchers, scientists, and drug development professionals who require a robust methodology for the thermal characterization of novel or uncharacterized nitroaromatic compounds.

Chapter 1: Molecular Structure and Its Influence on Thermal Properties

The thermal characteristics of a crystalline organic compound are intrinsically linked to its molecular structure. 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid possesses a rigid naphthalene core functionalized with three key groups that dictate its intermolecular forces and inherent stability:

• Naphthalene Core: The large, planar aromatic system contributes to significant van der Waals forces and pi-pi stacking interactions, which generally lead to high melting points.

• Carboxylic Acid (-COOH): This group is a strong hydrogen bond donor and acceptor, promoting the formation of highly stable dimeric structures in the crystal lattice. This significantly increases the energy required to break the lattice, suggesting a high melting point.

• Hydroxyl Group (-OH): Similar to the carboxyl group, the hydroxyl moiety is a potent hydrogen bond donor and acceptor, further reinforcing the crystal lattice energy.

• Nitro Group (-NO₂): As a strong electron-withdrawing group, the nitro functionality introduces a significant dipole moment into the molecule, enhancing dipole-dipole interactions. Critically, the nitro group is an energetic functional group, and its presence often lowers the thermal stability of a compound, making it susceptible to exothermic decomposition upon heating.[1]

Compared to its parent compound, 6-hydroxy-2-naphthoic acid, the addition of the nitro group is expected to have a complex effect. While the increased molecular weight and polarity may elevate the melting point, the primary consideration for thermal stability is the introduction of a pathway for energetic decomposition.

Chapter 2: Core Methodologies for Thermal Analysis

A dual-technique approach using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is essential for a complete thermal profile. DSC measures heat flow, identifying transition temperatures and enthalpies, while TGA measures mass loss, defining the temperature range of decomposition.

Differential Scanning Calorimetry (DSC)

DSC is the primary technique for determining the melting point and observing exothermic or endothermic events.[2] It operates by measuring the difference in heat flow required to increase the temperature of a sample and a reference as they are subjected to a controlled temperature program.[2]

Causality in Experimental Design: The choice of a low sample mass (3-9 mg) minimizes thermal gradients within the sample, ensuring sharp, well-defined peaks.[3] Using hermetically sealed crucibles is critical for nitroaromatic compounds to contain any pressure generated during decomposition and prevent the loss of volatile products before the decomposition event, ensuring accurate enthalpy measurements.[3] An inert nitrogen atmosphere is used to prevent oxidative side reactions that could interfere with the inherent thermal stability profile of the compound.[2]

Step-by-Step Experimental Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 3-5 mg of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid into a 20 μL aluminum crucible.[3]

• Crucible Sealing: Hermetically seal the crucible using a manual press to ensure a closed system.

• Instrument Setup: Place the sealed sample crucible and an empty, sealed reference crucible into the DSC instrument's sensor.

• Thermal Program:

  • Equilibrate the system at 30°C.

  • Ramp the temperature from 30°C to 400°C at a constant rate of 10°C/min under a nitrogen purge of 50 mL/min.[2][3] The 400°C limit is chosen to be high enough to capture the decomposition of most nitroaromatic compounds, which often occurs in the 250-400°C range.[4]

• Data Analysis: Record the heat flow as a function of temperature. The melting point is determined as the onset temperature of the endothermic melting peak. Any sharp, exothermic peaks indicate decomposition events.

Thermogravimetric Analysis (TGA)

TGA provides quantitative information about the mass changes in a material as a function of temperature or time.[5] This is crucial for determining the onset temperature of decomposition and assessing the presence of residual solvents or hydrates.

Causality in Experimental Design: An open crucible is used to allow decomposition gases to escape freely, ensuring that the measured mass loss accurately reflects the sample's degradation. A small sample size (3.5 ± 0.2 mg) is again used to ensure uniform heating and prevent heat and mass transfer limitations.[4] The experiment is run under a nitrogen atmosphere to study the thermal decomposition in the absence of oxygen.[4]

Step-by-Step Experimental Protocol for TGA Analysis:

• Sample Preparation: Weigh approximately 3-5 mg of the sample into an open 70 μL alumina crucible.[4]

• Instrument Setup: Place the sample crucible onto the TGA's microbalance.

• Thermal Program:

  • Equilibrate the system at 30°C.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min under a nitrogen atmosphere with a flow rate of 50 mL/min.[4]

• Data Analysis: Plot the sample mass percentage as a function of temperature. The onset of a significant mass loss event indicates the beginning of thermal decomposition. The derivative of this curve (DTG) can be used to identify the temperature of the maximum rate of mass loss.

Chapter 3: Predictive Analysis and Data Interpretation

While direct experimental data is unavailable, a scientifically sound prediction can be made based on related structures.

Melting Point Prediction

The parent compound, 6-hydroxy-2-naphthoic acid, serves as an excellent reference point. Its reported melting point provides a baseline for our target molecule.

Compound	CAS Number	Reported Melting Point (°C)	Source
6-Hydroxy-2-naphthoic acid	16712-64-4	240-250	[6]
6-Hydroxy-2-naphthoic acid	16712-64-4	242.0-252.0	[7]
6-Hydroxy-2-naphthoic acid	16712-64-4	~245-247	[8]
4-hydroxy-6-nitro-2-naphthalenecarboxylic acid	N/A	Predicted: >250°C	N/A

The addition of the nitro group increases molecular weight and introduces strong polar interactions. These factors, combined with the extensive hydrogen bonding from the hydroxyl and carboxyl groups, are expected to result in a melting point exceeding 250°C . The DSC thermogram should show a sharp endothermic peak corresponding to this event.

Thermal Stability Prediction

Nitroaromatic compounds are known for their potential to undergo rapid, exothermic decomposition.[1] Studies on nitrobenzoic acid isomers, for example, show significant exothermic events and weight loss between 125°C and 400°C.[4]

The TGA curve for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid is expected to be stable up to a point, likely above 200°C, after which a sharp drop in mass will signal decomposition. The corresponding DSC curve will likely show a large, sharp exothermic peak immediately following the melting endotherm, or potentially overlapping with it. The main gaseous products from the decomposition of similar nitroaromatic compounds include N₂, CO₂, N₂O, and NO.[9]

Integrated Analytical Workflow

The logical progression of analysis ensures a comprehensive and safe characterization of the compound's thermal properties. This workflow is designed to first identify thermal events and then quantify them, leading to a full understanding of the material's behavior under thermal stress.

Caption: Logical workflow for the complete thermal characterization of the target compound.

Chapter 4: Safety Considerations

Nitroaromatic compounds are energetic materials and must be handled with appropriate caution.[1] The potential for rapid energy and gas release during decomposition necessitates the use of small sample sizes during analysis.[3] While DSC can provide information on decomposition energy, it is advisable to run further hazard assessments, such as Accelerating Rate Calorimetry (ARC), before scaling up any process involving this compound.[3][9] Standard laboratory personal protective equipment should be worn, and all handling should be performed in a well-ventilated area.[10]

Conclusion

A thorough investigation of the thermal stability and melting point of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid requires a systematic approach using DSC and TGA. Based on the analysis of its functional groups and comparison with the parent compound 6-hydroxy-2-naphthoic acid, the target molecule is predicted to have a high melting point (likely >250°C) followed by a distinct, exothermic decomposition event. The detailed protocols and interpretive framework provided in this guide constitute a self-validating system for researchers to safely and accurately characterize this and other novel nitroaromatic compounds, ensuring data integrity for research, development, and process safety applications.

References

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry | Request PDF. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Investigation of thermal stability of some nitroaromatic derivatives by dsc. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Analysis of thermal decomposition kinetics and thermal hazard assessment of nitrobenzoic acid isomers by dsc and thermogravimetric method. (2024, December 6). SciELO. Retrieved March 25, 2026, from [Link]

• Thermal and spectroscopic characterization of Mg(II) complexes of nitro-substituted benzoic acids | Request PDF. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. (2021, February 15). UNICAM. Retrieved March 25, 2026, from [Link]

• Investigation of Thermal Properties of Carboxylates with Various Structures. (n.d.). Digital Commons @ Brockport. Retrieved March 25, 2026, from [Link]

• Differential Scanning Calorimetry. (n.d.). Particle Technology Labs. Retrieved March 25, 2026, from [Link]

• Synthesis of hydroxynaphthalenes 4–6 and nitroxoline 18. Starting... (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• 6-Hydroxy-2-naphthoic acid. (n.d.). LookChem. Retrieved March 25, 2026, from [Link]

• Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• A Nitro-Hunsdiecker Reaction: From Unsaturated Carboxylic Acids to Nitrostyrenes and Nitroarenes. (n.d.). ACS Publications. Retrieved March 25, 2026, from [Link]

• The Thermal Stability of the Naphthalene Sulfonic Acids Under Geothermal Conditions. (2021, December 8). University of Canterbury. Retrieved March 25, 2026, from [Link]

• Exploring the Synthesis and Properties of 6-Hydroxy-2-Naphthoic Acid. (2026, March 21). NINGBO INNO PHARMCHEM CO., LTD. Retrieved March 25, 2026, from [Link]

• 6-Hydroxy-2-naphthoic acid | C11H8O3 | CID 85557. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• US4329494A - Recycling techniques in the production of 6-hydroxy-2-naphthoic acid. (n.d.). Google Patents.

• Naphthalene Carboxylation in the Sulfate-Reducing Enrichment Culture N47 Is Proposed to Proceed via 1,3-Dipolar Cycloaddition to the Cofactor Prenylated Flavin Mononucleotide. (2023, February 23). PMC. Retrieved March 25, 2026, from [Link]

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. particletechlabs.com [particletechlabs.com]
• 3. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 4. scielo.br [scielo.br]
• 5. libjournals.unca.edu [libjournals.unca.edu]
• 6. 6-Hydroxy-2-naphthoic acid｜lookchem [lookchem.com]
• 7. 6-Hydroxy-2-naphthoic acid, 99% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. fishersci.com [fishersci.com]

Preliminary Toxicity and Safety Data for 4-Hydroxy-6-Nitro-2-Naphthalenecarboxylic Acid: A Mechanistic and Methodological Guide

Executive Summary & Chemical Identity

As a molecular building block and pharmaceutical intermediate, 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (CAS: 64955-19-7) presents unique toxicological challenges during drug development and chemical synthesis[1]. Structurally, it combines a naphthoic acid core with a nitroaromatic moiety. In predictive toxicology, the presence of a nitro group on an aromatic ring is a well-documented structural alert for genotoxicity and hepatotoxicity. This guide synthesizes the mechanistic causality behind these liabilities, outlines self-validating protocols for empirical safety profiling, and establishes rigorous handling guidelines.

Mechanistic Toxicology: The Nitroaromatic Liability

To design an effective safety screening strategy, we must first understand the causality of nitroaromatic toxicity. The primary mechanism of toxicity is rarely driven by the parent compound itself; rather, it is mediated by its bioactivation[2].

Bacterial nitroreductases (present in the human intestinal microbiome) and mammalian hepatic enzymes catalyze the NAD(P)H-dependent reduction of the nitro group[2]. This bioactivation occurs in a stepwise manner:

• Reduction to a Nitroso Intermediate: The initial reduction generates a reactive nitroso species.

• Reduction to a Hydroxylamine Derivative: Further reduction yields a hydroxylamine derivative, which is highly electrophilic[2].

These hydroxylamino derivatives can undergo further Phase II metabolism (e.g., O-sulfonation by sulfotransferases) to form highly reactive nitrenium ions[3]. These electrophiles aggressively attack nucleophilic centers in biomolecules, specifically forming DNA adducts through esterification with guanine or adenine, which directly leads to mutagenesis[2]. Furthermore, redox cycling between the nitroso and hydroxylamine species generates reactive oxygen species (ROS), contributing to cellular oxidative stress and broad cytotoxicity.

Caption: Bioactivation pathway of nitroaromatic compounds leading to DNA adduct formation.

Preliminary In Vitro Toxicity Profiling (Protocols)

To empirically validate the safety profile of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, we employ a self-validating system of in vitro assays designed to interrogate both genotoxicity and general cytotoxicity.

Genotoxicity: Bacterial Reverse Mutation Test (Ames Test, OECD 471)

Causality: Because the intestinal microbiome and hepatic enzymes possess robust nitroreductase activity, the is critical for detecting DNA mutation risks[4]. We utilize Salmonella typhimurium strains (e.g., TA98 for frameshifts, TA100 for base-pair substitutions)[4].

Self-Validating Design: The protocol requires a concurrent positive control (e.g., 2-aminoanthracene) to confirm the metabolic competence of the S9 mix, and a vehicle control to establish the baseline spontaneous mutation rate[4].

Step-by-Step Methodology:

• Preparation: Dissolve the test compound in anhydrous DMSO. Prepare a mammalian metabolic activation system (S9 mix derived from Aroclor 1254-induced rat liver)[4].

• Pre-Incubation: Combine 0.1 mL of the bacterial tester strain culture, 0.5 mL of S9 mix (or phosphate buffer for non-activated controls), and 0.1 mL of the test compound solution. Incubate at 37°C for 20-30 minutes. Rationale: Pre-incubation enhances the detection of short-lived mutagenic metabolites like hydroxylamines before they degrade.

• Plating: Add 2.0 mL of molten top agar (containing trace histidine/biotin) to the mixture, vortex gently, and pour onto minimal glucose agar plates[4].

• Incubation & Scoring: Incubate plates at 37°C for 48-72 hours. Count revertant colonies using an automated colony counter. A dose-dependent increase in revertant colonies (≥2-fold over vehicle control) indicates a positive mutagenic response[4].

Hepatotoxicity: HepG2 Cytotoxicity Assay (ATP Luminescence)

Causality: The liver is the primary site of xenobiotic metabolism. Assessing the impact of the compound and its metabolites on hepatocyte viability ensures that general cytotoxicity is distinguished from specific genotoxicity.

Self-Validating Design: The assay utilizes Doxorubicin as a positive control to confirm assay sensitivity to cytotoxic agents, and a 0.1% DMSO vehicle control to establish 100% baseline viability.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well opaque white plate at 10,000 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with serial dilutions of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (ranging from 0.1 μM to 100 μM) for 48 hours.

• Detection: Equilibrate the plate to room temperature. Add an equal volume of CellTiter-Glo® reagent to each well. Rationale: This lyses the cells and stabilizes a luminescent signal that is directly proportional to intracellular ATP levels, an indicator of metabolically active cells.

• Analysis: Measure luminescence using a microplate reader. Calculate the IC₅₀ value using non-linear regression analysis to determine the cytotoxic threshold.

Caption: High-throughput in vitro toxicity screening workflow for nitroaromatic compounds.

Safety Data & Handling Protocols

Based on the chemical structure and standard safety data for CAS 64955-19-7, the compound is classified under the Globally Harmonized System (GHS) and requires strict laboratory handling procedures[1].

Quantitative Hazard Summary

Hazard Class	GHS Category	Hazard Statement	Precautionary Measures
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Wear protective nitrile gloves and protective lab clothing.
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Wear eye protection/face shield. Rinse cautiously with water for several minutes if exposed.
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Use only outdoors or in a well-ventilated area (certified fume hood).

Engineering Controls & PPE: Due to the risk of respiratory irritation and potential genotoxicity from aerosolized powders, all weighing and transfer operations must occur within a certified Class II biological safety cabinet or a chemical fume hood. Personnel must don double nitrile gloves, a fastened laboratory coat, and safety goggles.

References

• Reduction of polynitroaromatic compounds: the bacterial nitroreductases. Oxford Academic (FEMS Microbiology Reviews). URL:[Link]

• Identification of a genotoxic mechanism for 2-nitroanisole carcinogenicity and of its carcinogenic potential for humans. Oxford Academic (Mutagenesis). URL:[Link]

• AMES Test (OECD 471) - Biocompatibility Analyses. TTS Laboratuvar Hizmetleri. URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. ttslaboratuvar.com [ttslaboratuvar.com]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 4-Hydroxy-6-nitro-2-naphthalenecarboxylic Acid

Target Audience: Researchers, scientists, and drug development professionals. Application: Building block for collagenase inhibitors, Sirt2 inhibitors, and advanced pharmaceutical intermediates.

Introduction and Mechanistic Rationale

4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid (often referred to as 4-hydroxy-6-nitro-2-naphthoic acid) is a critical structural motif in medicinal chemistry, frequently utilized in the development of neutral protease inhibitors and selective Sirtuin 2 (Sirt2) inhibitors [1], [2]. The synthesis of this heteronuclear substituted naphthoic acid requires a highly controlled, multi-step sequence to ensure correct regiochemistry, as direct functionalization of a pre-formed naphthoic acid core often leads to intractable mixtures of isomers.

The most robust, field-proven methodology relies on the sequential functionalization and aromatization of a tetralone precursor, originally pioneered by Beech and Legg [1]. This protocol is designed as a self-validating system: each step introduces a specific functional group that primes the molecule for the subsequent transformation, with distinct analytical signatures allowing for rigorous In-Process Control (IPC).

Mechanistic Causality

• Regioselective Nitration: The starting material, 4-keto-1,2,3,4-tetrahydro-2-naphthoic acid, undergoes electrophilic aromatic substitution. The regioselectivity is governed by the synergistic directing effects of the fused ring system. The carbonyl group at C4 is electron-withdrawing and meta-directing, while the alkyl linkage at C1 is weakly electron-donating and ortho/para-directing. Consequently, nitration in concentrated sulfuric acid is highly selective for the 6-position [1].

• α -Bromination: The ketone facilitates enolization, allowing for selective bromination at the α -carbon (C3) under mild conditions in chloroform.

• Dehydrobromination and Aromatization: The final step involves the elimination of hydrogen bromide. The massive thermodynamic driving force for this reaction is the tautomerization of the resulting enone into a fully aromatic naphthol system, irreversibly yielding the target compound.

Synthetic Pathway Visualization

Figure 1: Three-step synthetic pathway for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid.

Step-by-Step Experimental Protocols

Safety Warning: These procedures involve highly corrosive acids, toxic halogens, and exothermic reactions. They must be performed in a professional laboratory setting under a certified fume hood with appropriate Personal Protective Equipment (PPE).

Step 1: Synthesis of 6-Nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid

Objective: Regioselective introduction of the nitro group at the 6-position.

• Preparation: Charge a dry, multi-neck round-bottom flask equipped with a mechanical stirrer and an internal temperature probe with concentrated sulfuric acid ( H2​SO4​ , 5 volumes relative to starting material).

• Cooling: Cool the acid to -10 °C using a dry ice/acetone or cryostat bath.

• Addition: Slowly add 4-keto-1,2,3,4-tetrahydro-2-naphthoic acid (1.0 eq) in small portions, ensuring the internal temperature does not exceed -5 °C.

• Nitration: Dropwise add a stoichiometric amount of fuming nitric acid ( HNO3​ , 1.05 eq) dissolved in an equal volume of conc. H2​SO4​ . Maintain the temperature strictly between -10 °C and -5 °C to prevent over-nitration or oxidative cleavage [1].

• Quenching & Isolation: After 1 hour, verify reaction completion via LC-MS (IPC 1). Pour the mixture over crushed ice. Filter the resulting precipitate, wash extensively with cold water until the filtrate is pH neutral, and recrystallize from boiling water to yield the pure 6-nitro intermediate.

Step 2: Synthesis of 3-Bromo-6-nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid

Objective: Activation of the C3 position via α -bromination.

• Suspension: Suspend the 6-nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid (20.0 g) in anhydrous chloroform (60 mL) [1].

• Initiation: Prepare a solution of bromine (4.6 mL, ~1.05 eq) in chloroform (40 mL). Add 10% of the bromine solution to the suspension and gently warm the mixture to 40 °C to initiate enolization and the bromination cycle [1].

• Controlled Addition: Once the initial bromine color fades (indicating initiation), immediately cool the reaction to 15 °C. Add the remainder of the bromine solution dropwise, maintaining the temperature between 15 °C and 20 °C [1].

• Isolation: Upon completion (IPC 2: TLC, disappearance of starting material), remove the chloroform under reduced pressure. Purify the crude bromo-compound by crystallization from an acetone-benzene mixture.

Step 3: Dehydrobromination to 4-Hydroxy-6-nitro-2-naphthoic acid

Objective: Elimination of HBr and aromatization to form the naphthol core.

• Reaction: Dissolve the 3-bromo intermediate in a suitable high-boiling, mild basic solvent (e.g., N,N-diethylaniline or a mixture of pyridine/heat) to facilitate the elimination of HBr.

• Heating: Heat the mixture to 100–120 °C. The elimination of HBr is rapidly followed by tautomerization, driving the equilibrium entirely toward the aromatic 4-hydroxy-6-nitro-2-naphthoic acid.

• Workup: Cool the mixture and acidify with 2N HCl to precipitate the product.

• Purification: Filter the solid, wash with dilute HCl and water, and recrystallize from ethanol or acetonitrile to obtain the target compound as a pale yellow to beige crystalline solid [2].

Quantitative Data and In-Process Controls (IPC) Summary

To ensure the self-validating nature of this protocol, researchers must track the mass shifts and physical state changes at each step.

Step	Intermediate / Product	Molecular Formula	Exact Mass ( g/mol )	IPC / Analytical Signature	Typical Physical State
Start	4-keto-1,2,3,4-tetrahydro-2-naphthoic acid	C11​H10​O3​	190.19	LC-MS: [M-H]- 189.1	White solid
1	6-nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid	C11​H9​NO5​	235.19	LC-MS: [M-H]- 234.1	Pale yellow crystals
2	3-bromo-6-nitro-4-keto-1,2,3,4-tetrahydro-2-naphthoic acid	C11​H8​BrNO5​	314.09	Isotopic Br doublet (1:1) at [M-H]- 312.0 / 314.0	Off-white powder
3	4-hydroxy-6-nitro-2-naphthoic acid	C11​H7​NO5​	233.18	UV shift (aromatization); LC-MS: [M-H]- 232.1	Yellow/beige crystals

References

• Beech, W. F., & Legg, N. (1949). 402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”). Journal of the Chemical Society (Resumed), 1887-1889. URL:[Link]

• Buckwalter, B. L., & Moran, P. M. (1981). Substituted naphthoic acids. US Patent 4275076A.

protocols for the reduction of the nitro group in 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Application Note: Chemoselective Reduction of 4-Hydroxy-6-Nitro-2-Naphthalenecarboxylic Acid

Abstract

The reduction of the nitro group in 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid is a critical transformation for the synthesis of 6-amino-4-hydroxy-2-naphthalenecarboxylic acid, a valuable intermediate in the development of pharmaceuticals and specialized dyes. The primary challenge of this synthesis lies in achieving high chemoselectivity, reducing the nitro moiety without affecting the existing hydroxyl and carboxylic acid functional groups. This guide provides an in-depth analysis of several field-proven protocols, including catalytic hydrogenation, metal-mediated reductions with stannous chloride (SnCl₂) and iron (Fe), and reduction using sodium dithionite. Each protocol is detailed with step-by-step instructions, mechanistic insights, and a discussion of its relative advantages and limitations to assist researchers in selecting and implementing the optimal method for their specific laboratory context.

Introduction: The Synthetic Challenge

The conversion of an aromatic nitro group to an amine is a fundamental reaction in organic synthesis.[1][2] In the case of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, the presence of multiple functional groups necessitates a reducing agent and conditions that are mild enough to preserve the integrity of the phenol and carboxylic acid moieties. Aggressive reducing agents or harsh acidic conditions can lead to unwanted side reactions, such as decarboxylation or polymerization.

The choice of protocol is therefore a critical decision, balancing factors such as yield, purity, cost, safety, and environmental impact. This document serves as a practical guide to navigate these choices, providing reliable and reproducible methods for this specific transformation.

General Reaction Scheme

The overall transformation is the selective reduction of the nitro group to an amine.

Caption: Figure 1: General scheme for the reduction of the nitro group.

Protocol I: Reduction using Stannous Chloride (SnCl₂)

Principle & Rationale: The use of tin(II) chloride is a classic and highly effective method for the chemoselective reduction of aromatic nitro compounds.[3][4][5] The reaction proceeds via electron transfer from the Sn(II) species to the nitro group, followed by protonation from the solvent or acid.[3] This method is particularly advantageous as it is generally mild and tolerates a wide range of other functional groups, including carboxylic acids and phenols.[3][6] The use of an alcoholic solvent like ethanol provides a good medium for both the organic substrate and the inorganic reagent.

Materials:

• 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH), absolute

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH) solution (e.g., 5 M)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (1.0 eq) in absolute ethanol (15-20 mL per gram of starting material).

• Reagent Addition: To this suspension, add stannous chloride dihydrate (SnCl₂·2H₂O, approx. 4-5 eq) in one portion.

• Reaction: Heat the mixture to reflux (approximately 78°C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS, observing the disappearance of the starting material spot. The reaction is typically complete within 2-4 hours.

• Quenching & Neutralization: After completion, cool the reaction mixture to room temperature. Carefully pour the mixture into a beaker containing ice and water. A precipitate of tin hydroxides may form.

• Basification: Slowly add a 5 M NaOH solution with stirring to adjust the pH to ~7-8. This step is crucial to precipitate tin salts and deprotonate the product's amine and phenol groups to aid in isolation or extraction.

• Filtration: Filter the resulting suspension through a pad of Celite® to remove the insoluble tin salts. Wash the filter cake thoroughly with hot ethanol or water.

• Acidification & Precipitation: Combine the filtrate and washes. Transfer to a clean beaker and cool in an ice bath. Slowly acidify the solution with concentrated HCl to pH ~3-4. The desired product, 6-amino-4-hydroxy-2-naphthalenecarboxylic acid, which is amphoteric, will precipitate out at its isoelectric point.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold deionized water and then with a small amount of cold ethanol or ether.

• Drying: Dry the product under vacuum to a constant weight.

Safety Precautions:

• Handle concentrated HCl in a well-ventilated fume hood.

• The initial reaction can be exothermic.

• Tin compounds can be toxic; handle with care and dispose of waste appropriately.[3]

Protocol II: Catalytic Hydrogenation

Principle & Rationale: Catalytic hydrogenation is one of the cleanest methods for nitro group reduction, as the only byproduct is water.[1] Palladium on carbon (Pd/C) is a highly efficient catalyst for this transformation.[4] The reaction involves the activation of molecular hydrogen on the catalyst surface and its subsequent transfer to the nitro group. This method is highly effective, but care must be taken as Pd/C can also reduce other functional groups under more forcing conditions.[6] For this substrate, the conditions outlined are mild and selective for the nitro group.

Materials:

• 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source (balloon or hydrogenation apparatus)

• Celite® or another filter aid

Experimental Protocol:

• Setup: To a hydrogenation flask or a thick-walled round-bottom flask, add 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (1.0 eq) and the solvent (MeOH or EtOH, 20-30 mL per gram).

• Catalyst Addition: Carefully add 10% Pd/C catalyst (5-10% by weight of the starting material) to the solution. Note: Pd/C can be pyrophoric; handle with care, preferably under an inert atmosphere.

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask (or connect to a Parr hydrogenator). Purge the flask by evacuating and refilling with hydrogen three times.

• Reaction: Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (1 atm from a balloon is often sufficient). Monitor the reaction by TLC or LC-MS. Reaction times can vary from 2 to 24 hours.

• Workup: Once the reaction is complete, carefully vent the hydrogen atmosphere and purge the flask with nitrogen or argon.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The Celite pad with the catalyst should not be allowed to dry completely in the air, as it can ignite. Keep it wet with solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product. The product can be further purified by recrystallization if necessary.

Safety Precautions:

• Hydrogen gas is highly flammable. All operations should be conducted in a well-ventilated fume hood away from ignition sources.

• Pd/C is pyrophoric and must be handled with care, especially during filtration.

Caption: Figure 2: Workflow for the SnCl₂ reduction protocol.

Protocol III: Reduction using Sodium Dithionite (Na₂S₂O₄)

Principle & Rationale: Sodium dithionite, also known as sodium hydrosulfite, is an economical and versatile reducing agent that offers a metal-free alternative.[7] The reduction is believed to proceed via a single-electron transfer mechanism involving the sulfur dioxide radical anion (•SO₂⁻) as the active reducing species.[7] This method is valued for its mild conditions and high chemoselectivity, often tolerating functional groups that might be sensitive to catalytic hydrogenation or acidic metal reductions.[7][8]

Materials:

• 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

• Sodium dithionite (Na₂S₂O₄)

• A solvent system (e.g., Dioxane/Water, THF/Water, or DMF/Water[9])

• Ammonium hydroxide (NH₄OH) solution

• Hydrochloric acid (HCl)

Experimental Protocol:

• Setup: Dissolve the 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (1.0 eq) in a mixture of an organic solvent (e.g., Dioxane) and aqueous ammonium hydroxide in a round-bottom flask with a stirrer. The base helps to solubilize the acidic starting material.

• Reagent Addition: In a separate flask, prepare a solution of sodium dithionite (3-4 eq) in water.

• Reaction: Heat the substrate solution to 60-80°C. Slowly add the aqueous sodium dithionite solution dropwise to the reaction mixture over 30-60 minutes. Vigorous stirring is essential.

• Monitoring: Monitor the reaction by TLC. The reaction is usually complete after 1-3 hours at temperature.

• Workup: Once complete, cool the reaction mixture to room temperature.

• Acidification: Carefully acidify the mixture with hydrochloric acid to a pH of ~3-4. The product will precipitate from the solution.

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Washing & Drying: Wash the collected solid with cold water, followed by a small amount of a cold organic solvent (like ether) to aid in drying. Dry the product under vacuum.

Safety Precautions:

• Sodium dithionite can decompose in the presence of acid or heat, releasing toxic sulfur dioxide gas. Perform the reaction in a well-ventilated fume hood.

• Sodium dithionite is a flammable solid. Keep away from water (except as directed in the protocol) and oxidizing agents.

Comparison of Protocols

Feature	Catalytic Hydrogenation (H₂/Pd/C)	Stannous Chloride (SnCl₂)	Sodium Dithionite (Na₂S₂O₄)
Principle	Heterogeneous catalysis	Electron transfer from Metal(II)	Metal-free, electron transfer
Reagents	H₂, 10% Pd/C, Solvent (MeOH/EtOH)	SnCl₂·2H₂O, EtOH, HCl, NaOH	Na₂S₂O₄, Solvent System, Base, Acid
Conditions	Room Temp, 1 atm H₂, 2-24 h	Reflux (~78°C), 2-4 h	60-80°C, 1-3 h
Chemoselectivity	Generally good, but can reduce other groups.[6]	Excellent for nitro group over many others.[3][6]	Excellent, very mild and selective.[7][8]
Advantages	Very clean (byproduct is H₂O), high yields.	Cost-effective, robust, reliable.[1]	Metal-free, mild conditions, good for sensitive substrates.[7]
Disadvantages	Flammable H₂ gas, pyrophoric catalyst, potential for catalyst poisoning.	Stoichiometric tin waste, workup can be tedious to remove metal salts.[3]	Stoichiometric sulfur waste, potential SO₂ release.
Workup	Simple filtration of catalyst.	Requires precipitation and filtration of tin salts.	Simple precipitation of product.

Conclusion

The successful reduction of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid can be achieved through several reliable methods.

• Stannous chloride represents a robust, cost-effective, and highly selective choice, making it ideal for general laboratory scale synthesis.

• Catalytic hydrogenation offers the cleanest reaction profile and is highly scalable, provided the necessary safety equipment for handling hydrogen and pyrophoric catalysts is available.

• Sodium dithionite provides an excellent metal-free alternative, particularly suited for substrates that may be sensitive to acidic conditions or metal catalysts.

The selection of the most appropriate protocol will depend on the specific requirements of the researcher, including scale, available equipment, cost considerations, and downstream purity requirements.

References

• Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Chemoselective nitro reduction and hydroamination using a single iron catalyst. (n.d.). RSC Publishing. Retrieved March 25, 2026, from [Link]

• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• Jang, M., et al. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. The Journal of Organic Chemistry. Retrieved March 25, 2026, from [Link]

• Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. (n.d.). SciSpace. Retrieved March 25, 2026, from [Link]

• Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• Selective Reduction of Nitroarenes via Noncontact Hydrogenation. (2024). ACS Publications. Retrieved March 25, 2026, from [Link]

• Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. (n.d.). Dalton Transactions (RSC Publishing). Retrieved March 25, 2026, from [Link]

• More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. (2018). Master Organic Chemistry. Retrieved March 25, 2026, from [Link]

• Chemoselective Hydrogenation of Nitroarenes to Arylamines Using Manganese Nanocatalyst and Molecular Hydrogen. (2025). ACS Applied Nano Materials. Retrieved March 25, 2026, from [Link]

• Chemoselective Reduction of Nitroarenes and Nitroalkanes by Sodium Dithionite Using Octylviologen as an Electron Transfer Catalyst. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Reduction of Nitro-Aromatics with Activated Iron. (n.d.). Rhodium.ws. Retrieved March 25, 2026, from [Link]

• A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite. (n.d.). Organic Chemistry Portal. Retrieved March 25, 2026, from [Link]

• Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Highly efficient metal-free one-pot synthesis of α-aminophosphonates through reduction followed by Kabachnik–fields reaction. (n.d.). Aragen Life Sciences. Retrieved March 25, 2026, from [Link]

• Sn2+ reduction. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved March 25, 2026, from [Link]

• Which one is the best procedure for the reduction of aromatic nitro compounds? (2018). ResearchGate. Retrieved March 25, 2026, from [Link]

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved March 25, 2026, from [Link]

• Selective hydrogenation of nitroarenes under mild conditions by the optimization of active sites in a well defined Co@NC catalyst. (n.d.). RSC Publishing. Retrieved March 25, 2026, from [Link]

• Efficient Reductions of Nitroarenes with SnCl2 in Ionic Liquid. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. (2002). The Journal of Organic Chemistry. Retrieved March 25, 2026, from [Link]

• Nitro Reduction - SnCl2. (n.d.). Common Organic Chemistry. Retrieved March 25, 2026, from [Link]

• Aromatic Nitro Compounds. (n.d.). MST.edu. Retrieved March 25, 2026, from [Link]

• Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”). (n.d.). Journal of the Chemical Society (Resumed) (RSC Publishing). Retrieved March 25, 2026, from [Link]

• Hydrogenation of Nitroarenes by Onsite-Generated Surface Hydroxyl from Water. (2023). ACS Publications. Retrieved March 25, 2026, from [Link]

• Nitro Reduction - Iron (Fe). (n.d.). Common Organic Chemistry. Retrieved March 25, 2026, from [Link]

• Unprecedentedly high activity and selectivity for hydrogenation of nitroarenes with single atomic Co1-N3P1 sites. (2022). PMC. Retrieved March 25, 2026, from [Link]

• Buy 6-Amino-1-hydroxy-2-naphthoic acid. (2024). A2Z Chemical. Retrieved March 25, 2026, from [Link]

• Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst. (n.d.). Dalton Transactions (RSC Publishing). Retrieved March 25, 2026, from [Link]

• Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ -acid”). (n.d.). Journal of the Chemical Society (Resumed) (RSC Publishing). Retrieved March 25, 2026, from [Link]

• Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN. (n.d.). Oriental Journal of Chemistry. Retrieved March 25, 2026, from [Link]

• Synthesis of A. 6-Hydroxy-2-naphthalene carboxylic acid. (n.d.). PrepChem.com. Retrieved March 25, 2026, from [Link]

• How to do a selective reduction of nitro group of 4-hydroxy beta nitrostyrene? (2020). ResearchGate. Retrieved March 25, 2026, from [Link]

• Reduction of nitro compounds. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

• Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 3. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. aragen.com [aragen.com]
• 9. organic-chemistry.org [organic-chemistry.org]

Advanced Purification and Recrystallization Protocols for 4-Hydroxy-6-nitro-2-naphthalenecarboxylic Acid

Executive Summary

4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid (also known as 4-hydroxy-6-nitro-2-naphthoic acid) is a highly functionalized aromatic building block. It serves as a critical intermediate in the synthesis of complex pharmaceuticals, including ureido-naphthoic acid derivatives that act as connective tissue destruction inhibitors[1]. The foundational synthesis of this compound was first described by Beech and Legg[2], but isolating the free acid in pharmaceutical-grade purity (>99%) requires overcoming significant physicochemical hurdles.

The presence of three distinct functional groups—a hydrogen-bond donating/accepting hydroxyl group, an electron-withdrawing nitro group, and a dimerizing carboxylic acid—creates competing solubility profiles. This Application Note details a field-proven, two-stage purification strategy: a selective acid-base extraction followed by a thermal-gradient recrystallization.

Physicochemical Profiling & Causality of Purification

Designing a purification workflow for multi-substituted naphthalenes requires exploiting the specific pKa values and thermal solubility gradients of the target molecule.

• pKa Exploitation : The carboxylic acid moiety has a pKa of approximately 3.5, while the naphthol hydroxyl group has a pKa of roughly 8.5–9.5 (lowered slightly by the para-nitro group). By using a weak base like Sodium Bicarbonate ( NaHCO3​ , pH ~8.3), we can selectively deprotonate the carboxylic acid to form a water-soluble sodium carboxylate, leaving the hydroxyl group largely protonated. This prevents the formation of highly soluble di-anions and cleanly separates the target from non-acidic or weakly acidic impurities.

• Thermal Gradient : Once pre-purified, the compound exhibits a steep temperature-dependent solubility curve in polar aprotic solvents. Acetonitrile is selected as the optimal recrystallization solvent because it disrupts intermolecular hydrogen bonds at reflux (82°C) but offers near-zero solubility for the target compound at 4°C, ensuring maximum recovery[1].

Table 1: Solvent Selection Matrix

Solvent System	Polarity Index	Boiling Point (°C)	Suitability & Mechanistic Outcome
Saturated Aqueous NaHCO3​	High (Aqueous)	~100	Excellent (Extraction). Selectively deprotonates the -COOH group (pKa ~3.5) while leaving neutral impurities insoluble.
Acetonitrile	5.8	82.0	Primary (Recrystallization). Disrupts intermolecular H-bonds at reflux; steep thermal solubility gradient ensures high recovery at 4°C.
Ethanol / Water (80:20)	5.2 / 9.0	~78	Alternative (Recrystallization). Good for removing highly polar impurities; however, esterification can occur if subjected to prolonged reflux with trace acid.
Toluene	2.4	110.6	Poor. The compound's polar groups (-OH, -NO 2​ , -COOH) result in near-total insolubility, leading to oiling out rather than crystallization.

Workflow Visualization

Workflow for the purification and recrystallization of 4-hydroxy-6-nitro-2-naphthoic acid.

Step-by-Step Experimental Protocols

Protocol A: Selective Acid-Base Extraction

This protocol isolates the target compound from unreacted starting materials and neutral byproducts by leveraging its carboxylic acid functionality.

• Suspension : Suspend 10.0 g of crude 4-hydroxy-6-nitro-2-naphthoic acid in 100 mL of deionized water in a 500 mL Erlenmeyer flask.

• Alkaline Dissolution : Slowly add saturated aqueous NaHCO3​ in 5 mL increments while stirring vigorously.

  • Self-Validating Check: Observe the evolution of CO2​ gas (effervescence). This confirms the neutralization of the free carboxylic acid. Continue addition until effervescence ceases and the pH stabilizes at ~8.0.

• Filtration : Filter the resulting deep-colored solution through a pad of Celite under vacuum. This step physically traps insoluble, non-acidic impurities.

• Acidification : Transfer the clear filtrate to a clean flask. Place the flask in an ice bath and slowly add 6M HCl dropwise with continuous stirring.

  • Self-Validating Check: A thick, yellow/tan precipitate will immediately form as the carboxylate is protonated back to the insoluble free acid. Verify that the final pH is < 2.0 using pH indicator paper to ensure complete precipitation.

• Collection : Collect the precipitate via vacuum filtration, wash with 50 mL of ice-cold deionized water to remove residual salts, and dry the solid under vacuum at 50°C for 12 hours.

Protocol B: High-Efficiency Recrystallization

This protocol utilizes the steep thermal solubility gradient of Acetonitrile to achieve >99% purity, a method adapted from standard patent literature for substituted naphthoic acids[1].

• Dissolution : Place the dried, pre-purified solid from Protocol A into a round-bottom flask. Add HPLC-grade Acetonitrile at a ratio of approximately 12 mL per gram of solid.

• Thermal Disruption : Attach a reflux condenser and heat the suspension to a gentle reflux (82°C) using an oil bath.

  • Self-Validating Check: The solid should completely dissolve, yielding a clear, dark yellow solution. If slight turbidity persists, perform a rapid hot filtration to remove trace inorganic salts.

• Nucleation & Cooling : Remove the flask from the heat source and allow it to cool slowly to room temperature undisturbed. Slow cooling promotes the formation of large, pure crystal lattices rather than trapping impurities in rapidly formed amorphous powders.

• Maximized Recovery : Once at room temperature, transfer the flask to an ice bath (4°C) for 2 hours to drive the solubility equilibrium toward complete precipitation.

• Isolation : Filter the yellow, needle-like crystals under vacuum. Wash the filter cake with a minimal volume (10-15 mL) of ice-cold Acetonitrile.

• Drying : Dry the purified crystals in a vacuum oven at 60°C to constant weight.

Analytical Validation & Quality Control

To ensure the trustworthiness of the final product, the following analytical validations must be performed:

• HPLC Analysis : Use a C18 reversed-phase column. The mobile phase must be acidic (e.g., Water/Acetonitrile containing 0.1% Trifluoroacetic acid). Causality: The TFA suppresses the ionization of the carboxylic acid and hydroxyl groups during the run, preventing severe peak tailing and ensuring sharp, quantifiable peaks.

• NMR Spectroscopy : Due to the highly polar nature of the purified compound, 1H and 13C NMR should be conducted in DMSO- d6​ . The strongly hydrogen-bonding solvent will fully dissolve the compound and clearly resolve the aromatic protons, the downfield carboxylic acid proton ( δ ~13.0 ppm), and the hydroxyl proton.

References

• Beech, W. F., & Legg, N. (1949). "402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”)." Journal of the Chemical Society (Resumed), 1887-1889.[Link]

• Moore, G. G. I. (1981). "Substituted naphthoic acids." US Patent 4275076A.

Sources

• 1. US4275076A - Substituted naphthoic acids - Google Patents [patents.google.com]
• 2. 402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Note: Synthesis and Utilization of 4-Hydroxy-6-nitro-2-naphthalenecarboxylic Acid in Pharmaceutical Development

Introduction & Chemical Profiling

4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid (CAS: 64955-19-7)[1], frequently referred to as 4-hydroxy-6-nitro-2-naphthoic acid, is a highly privileged, bifunctional scaffold in medicinal chemistry. Originally detailed in foundational intermediate chemistry by W. F. Beech and N. Legg in 1949[2], this compound has evolved into a critical building block for modern active pharmaceutical ingredients (APIs). It is most notably utilized in the synthesis of substituted naphthoic acids—potent inhibitors of matrix metalloproteinases (MMPs) and collagenases used to treat connective tissue disorders such as rheumatoid arthritis, osteoarthritis, and periodontal diseases[3].

Mechanistic Rationale & Scaffold Design

The strategic value of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid lies in its orthogonal reactivity. The molecule presents three distinct functional zones that allow for precise, stepwise modifications:

• The Carboxylic Acid (C2): Acts as a primary anchoring site. It is typically esterified to protect it during upstream synthesis, and later deprotected to serve as a zinc-binding group (ZBG) that chelates the catalytic metal ion in metalloproteinase active sites[3].

• The Hydroxyl Group (C4): Provides critical hydrogen bonding interactions within the target enzyme's active pocket, stabilizing the drug-receptor complex.

• The Nitro Group (C6): Serves as a stable, masked amine. Upon catalytic reduction, it yields a highly nucleophilic aniline derivative, allowing for the convergent attachment of diverse pharmacophores (e.g., via amidation with substituted benzoyl chlorides)[3].

Synthetic workflow from 4-hydroxy-6-nitro-2-naphthoic acid to API scaffold.

Experimental Protocols: A Self-Validating Synthetic Workflow

The following protocols describe the transformation of the starting material into a biologically active substituted naphthoic acid precursor. Each step is designed as a self-validating system , ensuring researchers can verify success before proceeding to the next synthetic stage.

Protocol 1: Esterification of the Carboxylic Acid

Objective: Protect the C2 carboxylic acid to prevent unwanted side reactions during subsequent amidation steps. Causality: Sulfuric acid acts as a proton-donating catalyst while absolute ethanol serves as both the reactant and solvent. Refluxing the mixture drives the Fischer esterification equilibrium forward to maximize yield[3].

Steps:

• Suspend 20.0 g of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid in 385 mL of absolute ethanol[3].

• Slowly add 20 mL of concentrated sulfuric acid dropwise under continuous stirring[3].

• Reflux the mixture for 4 hours[3].

• Concentrate the solution in vacuo to half its volume, then pour into 1 L of ice water to precipitate the product[3].

• Filter the solid, wash with distilled water until the filtrate is pH neutral, and recrystallize from 250 mL of acetonitrile[3].

Validation Check: Monitor via TLC (Hexane:EtOAc 7:3). The complete consumption of the highly polar baseline starting material (Rf ~0.1) and the appearance of a less polar spot (Rf ~0.6) validates the reaction. The product isolates as distinct yellow crystals[3].

Protocol 2: Catalytic Hydrogenation of the 6-Nitro Group

Objective: Reduce the C6 nitro group to an amine to enable pharmacophore coupling. Causality: 10% Palladium on Carbon (Pd/C) is selected over harsher reducing agents (like LiAlH₄) because it provides a mild, chemoselective reduction of the nitro group without cleaving the newly formed ethyl ester[3].

Steps:

• Dissolve 26.3 g of the esterified intermediate in 250 mL of anhydrous tetrahydrofuran (THF)[3].

• Add 2.5 g of 10% Pd/C catalyst carefully under an inert nitrogen atmosphere[3].

• Hydrogenate on a Parr shaker at 40-20 psi for 45 minutes[3].

• Filter the mixture through a pad of diatomaceous earth (Celite) to remove the pyrophoric catalyst[3].

• Evaporate the filtrate in vacuo to yield an oil, which crystallizes upon trituration with 200 mL of diethyl ether[3].

Validation Check: The reaction mixture will transition from bright yellow to pale beige. Monitor the hydrogen gas uptake; the reaction is complete when the pressure drop ceases. The resulting 6-amino-4-hydroxy-2-naphthoic acid ethyl ester forms beige crystals[3].

Protocol 3: Pharmacophore Coupling (Amidation)

Objective: Attach the active pharmacophore (e.g., m-nitrobenzoyl chloride) to the C6 amine. Causality: Pyridine is utilized as both the reaction solvent and an acid scavenger. It neutralizes the HCl byproduct generated during the nucleophilic acyl substitution, driving the reaction to completion and preventing the protonation of the nucleophilic amine[3].

Steps:

• Cool a solution of 9.02 g of the amine intermediate in 50 mL of dry pyridine using an ice bath (0-5 °C)[3].

• Slowly add 6.74 g of m-nitrobenzoyl chloride[3].

• Stir the mixture for 2 hours, allowing it to gradually warm to room temperature.

• Pour the mixture into ice water to precipitate the coupled product.

• Filter, dry over sodium sulfate, and recrystallize from acetonitrile[3].

Validation Check: The formation of a dense precipitate upon aqueous quenching indicates successful coupling. Mass spectrometry must be used to confirm the target molecular ion[M+H]⁺.

Quantitative Data & Analytical Validation

To facilitate rapid comparison and quality control, the expected quantitative outcomes and analytical markers for the synthetic workflow are summarized below.

Synthesis Step	Intermediate Product	Expected Yield	Physical Appearance	Key Analytical Marker (Validation)
1. Esterification	Ethyl 4-hydroxy-6-nitro-2-naphthoate	80 - 85%	Yellow crystals	FTIR: Appearance of ester C=O stretch at ~1720 cm⁻¹
2. Hydrogenation	Ethyl 6-amino-4-hydroxy-2-naphthoate	82 - 88%	Beige crystals	¹H-NMR: Upfield shift of aromatic protons adjacent to C6
3. Amidation	Substituted Naphthoic Acid Precursor	75 - 80%	Colorless to pale tan	LC-MS: Target molecular weight confirmation

Biological Application: Matrix Metalloproteinase Inhibition

Once the final substituted naphthoic acid API is synthesized and the C2 ester is deprotected back to a carboxylic acid, it acts as a potent inhibitor of connective tissue destruction. In pathological states like rheumatoid arthritis, inflammatory stimuli upregulate matrix metalloproteinases (MMPs) in chondrocytes. The naphthoic acid derivatives competitively bind to the MMP active site, chelating the catalytic zinc ion via their free carboxylic acid and hydroxyl groups, thereby halting cartilage degradation[3].

Mechanism of action for naphthoic acid APIs in inhibiting joint destruction.

References

• Source: cmxx.com (Zhengzhou Chunqiu Chemical Co., Ltd.)
• Title: 402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ -acid”)
• Title: US4275076A - Substituted naphthoic acids Source: Google Patents URL

Sources

• 1. 4-ôÇ»ù-6-Ïõ»ù-2-ÝÁôÈËá_CAS:64955-19-7 - Ö£ÖÝ´ºÇﻯ¹¤ÓÐÏÞ¹«Ë¾ [cmxx.com]
• 2. 402. Aminohydroxynaphthoic acids. Part I. Synthesis of 6-amino-4-hydroxy-2-naphthoic acid (“carboxy γ-acid”) - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. US4275076A - Substituted naphthoic acids - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Welcome to the technical support center for the synthesis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you optimize your reaction yield and purity.

Introduction

The synthesis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid is a critical process in the development of various pharmaceutical compounds. The nitration of 4-hydroxy-2-naphthalenecarboxylic acid presents several challenges, including the potential for side reactions, product degradation, and purification difficulties. This guide provides practical, field-proven insights to overcome these obstacles and achieve high-yield, high-purity synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. The table below outlines potential problems, their likely causes, and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Degradation of the starting material or product. - Loss of product during workup and purification.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure completion. - Carefully control the reaction temperature. Nitration is highly exothermic, and maintaining a low temperature is crucial.[1] - Use a milder nitrating agent or add it slowly to control the exotherm. - Optimize the workup procedure to minimize product loss. Ensure complete precipitation of the product.
Formation of Multiple Products (Isomers)	- The directing effects of the hydroxyl and carboxylic acid groups can lead to the formation of various nitro isomers.	- Control the reaction temperature, as it can influence isomer distribution.[2] - The choice of solvent can also affect the regioselectivity of the nitration.
Over-nitration (Formation of Dinitro or Polynitro Compounds)	- Use of excess nitrating agent. - Reaction temperature is too high. - The starting material is highly activated.	- Use a stoichiometric or slight excess of the nitrating agent (e.g., 1.05-1.1 equivalents).[1] - Maintain a low reaction temperature using an ice bath and ensure efficient stirring.[1] - For highly activated substrates, consider using milder nitrating conditions.
Oxidation of the Naphthalene Ring	- Nitric acid is a strong oxidizing agent.[1] - The hydroxyl group makes the ring susceptible to oxidation.	- Perform the reaction at the lowest feasible temperature to minimize oxidation.[1] - Consider protecting the hydroxyl group before nitration, though this adds extra steps to the synthesis.
Dark-colored Reaction Mixture and Product	- Formation of oxidation byproducts and other colored impurities.	- This often indicates oxidation. Follow the recommendations to minimize oxidation. - The crude product may require purification by recrystallization or column chromatography to remove colored impurities.
Difficulty in Product Isolation/Precipitation	- The product may have some solubility in the acidic aqueous mixture.	- Pour the reaction mixture onto a large amount of crushed ice to ensure a low temperature during quenching.[1] - If precipitation is incomplete, carefully neutralize the solution with a base like sodium carbonate.
Emulsion Formation During Extraction	- Presence of acidic residues and fine solid byproducts.	- Add a saturated brine (NaCl) solution to help break the emulsion. - Gentle swirling instead of vigorous shaking during extraction can prevent emulsion formation.[1]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the nitration of 4-hydroxy-2-naphthalenecarboxylic acid?

A1: The nitration of 4-hydroxy-2-naphthalenecarboxylic acid proceeds via an electrophilic aromatic substitution mechanism. The nitronium ion (NO₂⁺), generated from nitric acid in the presence of a strong acid catalyst like sulfuric acid, acts as the electrophile.[3] The electron-rich naphthalene ring attacks the nitronium ion, forming a carbocation intermediate (a sigma complex). A subsequent deprotonation step restores the aromaticity of the ring, resulting in the substitution of a hydrogen atom with a nitro group. The hydroxyl group is a strong activating group and directs the substitution to the ortho and para positions, while the carboxylic acid group is a deactivating group and directs to the meta position. The final substitution pattern is a result of the interplay of these directing effects.

Q2: How does temperature control impact the yield and purity of the final product?

A2: Temperature control is one of the most critical parameters in this synthesis. Nitration reactions are highly exothermic, and elevated temperatures can lead to several undesirable outcomes:

• Over-nitration: Higher temperatures increase the reaction rate, making it more likely for the mono-nitrated product to undergo further nitration.[1]

• Oxidation: Nitric acid's oxidizing power increases with temperature, leading to the degradation of the starting material and product, resulting in a lower yield and the formation of colored impurities.[1]

• Isomer Distribution: The ratio of different nitro isomers can be temperature-dependent.[2]

Therefore, maintaining a low and consistent temperature, typically using an ice bath, is essential for achieving a high yield of the desired product with good purity.

Q3: What are the best practices for purifying the crude 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid?

A3: The purification of the crude product is crucial for obtaining a high-purity compound. The most common and effective methods are:

• Recrystallization: This is often the primary method for purifying the solid product. Suitable solvents can include aqueous alcohol, acetic acid, or a mixture of solvents like ethanol/water.[2] The choice of solvent will depend on the solubility of the desired product and the impurities.

• Acid-Base Extraction: The carboxylic acid functionality allows for purification via acid-base extraction. The crude product can be dissolved in an aqueous base (like sodium bicarbonate or sodium hydroxide solution), washed with an organic solvent to remove non-acidic impurities, and then re-precipitated by adding acid.

• Column Chromatography: For difficult separations or to obtain very high purity, column chromatography on silica gel can be employed. A suitable eluent system might consist of a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol), often with a small amount of acetic acid to keep the carboxylic acid protonated.[4]

Q4: Can alternative nitrating agents be used to improve the reaction?

A4: Yes, while the traditional mixed acid (HNO₃/H₂SO₄) is common, alternative nitrating agents can offer advantages in terms of selectivity and milder reaction conditions. Some alternatives include:

• Nitric acid in acetic acid: This can be a milder alternative to the mixed acid system.

• Metal nitrates with a catalyst: Certain metal salts can catalyze nitration under milder conditions.[5]

• Sodium nitrite in the presence of an oxidant: This method can achieve mononitration under non-acidic and aprotic conditions, potentially reducing side reactions.[6]

The choice of nitrating agent will depend on the specific requirements of the synthesis and the sensitivity of the starting material.

Experimental Workflow and Protocols

Visualizing the Synthesis Workflow

The following diagram illustrates the key stages of the synthesis process, highlighting critical control points and potential challenges.

Caption: Key stages in the synthesis of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid.

Detailed Experimental Protocol

This protocol provides a general guideline for the synthesis. It is recommended to perform small-scale trials to optimize conditions for your specific setup.

Materials:

• 4-hydroxy-2-naphthalenecarboxylic acid

• Concentrated sulfuric acid (98%)

• Concentrated nitric acid (70%)

• Crushed ice

• Deionized water

• Appropriate solvents for recrystallization (e.g., ethanol, water)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add concentrated sulfuric acid.

• Dissolution: While stirring, slowly add 4-hydroxy-2-naphthalenecarboxylic acid to the sulfuric acid. The mixture may warm up slightly.

• Cooling: Cool the flask in an ice-salt bath to maintain a temperature between 0 and 5 °C.

• Addition of Nitrating Agent: Slowly add concentrated nitric acid dropwise from the dropping funnel, ensuring the temperature of the reaction mixture does not exceed 5-10 °C. The addition should be done over a period of 30-60 minutes.

• Reaction: After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Work-up: Carefully pour the reaction mixture onto a large beaker filled with crushed ice with constant stirring.

• Isolation: The product should precipitate as a solid. Allow the mixture to stand for about 30 minutes to ensure complete precipitation.

• Filtration: Collect the solid product by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to pH paper.

• Drying: Dry the crude product in a vacuum oven at a moderate temperature (e.g., 50-60 °C).

• Purification: Purify the crude product by recrystallization from a suitable solvent or solvent mixture.

References

• Shafiee, G., & Ghasemzadeh, M. (2012). Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions. Journal of Chemical Sciences, 124(3), 673-678. [Link]

• Veazey, T. M. (1965). U.S. Patent No. 3,221,062. Washington, DC: U.S.

• Ashenhurst, J. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Master Organic Chemistry. [Link]

• Kanth, S. V., Reddy, G. V., & Reddy, K. R. (2012). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. American Journal of Chemistry, 2(4), 214-220. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. ias.ac.in [ias.ac.in]

Technical Support Center: Storage and Stability of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Welcome to the technical support guide for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. This document provides in-depth guidance, troubleshooting, and best practices to ensure the long-term stability and integrity of this compound during storage and handling. The recommendations provided are synthesized from established principles for nitroaromatic compounds, naphthoic acids, and phenols, tailored to the specific functionalities of this molecule.

Section 1: Fundamentals of Stability and Storage

This section addresses the most frequently asked questions regarding the inherent stability of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid and the foundational principles for its proper storage.

Q1: Why is 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid susceptible to degradation?

A1: The susceptibility of this molecule to degradation arises from the combination of its functional groups on the naphthalene ring system. Understanding these provides the causal basis for our storage recommendations.

• Nitroaromatic System: The nitro group (-NO₂) is a strong electron-withdrawing group, which, combined with the aromatic naphthalene core, creates a system that is highly susceptible to photodegradation.[1] The absorption of light, particularly UV, can excite the molecule and initiate photochemical reactions, often leading to colored byproducts.[1]

• Phenolic Hydroxyl Group: The hydroxyl group (-OH) attached to the aromatic ring makes the compound susceptible to oxidation. Phenols can be oxidized to form colored quinone-type structures, a process that can be accelerated by light, heat, and the presence of metal ions.

• Naphthalenecarboxylic Acid: The carboxylic acid moiety (-COOH) can influence the compound's reactivity and solubility. While generally stable, it can participate in reactions under certain conditions and its acidity can affect the stability of the overall molecule in solution.

Q2: What are the primary indicators of compound degradation?

A2: The most common preliminary sign of degradation is a change in physical appearance .[1] For 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid, which is typically a solid powder, you should watch for:

• Color Change: A shift from its original color to a more intense yellow, orange, or brown hue is a strong indicator of the formation of degradation products, likely from photo- or oxidative-degradation.[1]

• Insolubility: If a previously soluble lot of the compound fails to dissolve completely in a trusted solvent system, it may suggest the formation of insoluble polymeric byproducts.

While visual inspection is a useful first step, it is not conclusive. Definitive confirmation of degradation requires analytical testing.[1]

Q3: What are the ideal storage conditions for this compound?

A3: Based on the compound's chemical nature, a multi-faceted approach to storage is critical. The following conditions are recommended to minimize degradation for both solid and solution forms.

Parameter	Solid Form (Recommended for Long-Term Storage)	Solution Form (For Working Stocks)	Rationale
Temperature	2-8°C (Refrigerated)	-20°C or -80°C	Reduces the rate of thermal degradation and potential oxidative reactions. Avoid repeated freeze-thaw cycles for solutions.[1]
Light	Protect from all light.	Protect from all light.	Prevents photodegradation. The nitroaromatic and phenolic moieties are light-sensitive.[1]
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).	Store under an inert atmosphere (Argon or Nitrogen).	Minimizes oxidation, particularly of the sensitive phenolic hydroxyl group.[1]
Container	Use amber glass vials with tightly sealed, Teflon-lined caps.	Use amber glass vials or cryovials with tightly sealed, Teflon-lined caps.	Amber glass blocks UV light.[1] Tightly sealed, inert caps prevent moisture ingress and reaction with container materials.[1]
Solvent	N/A (Store as a dry solid whenever possible).[1]	Use high-purity, anhydrous solvents (e.g., DMSO, DMF). Prepare fresh solutions and use promptly.	The choice of solvent is critical as some can promote hydrolysis or other reactions.[1] Water should be avoided unless part of a buffered system for immediate use.

Section 2: Troubleshooting and Analytical Confirmation

This section provides guidance for researchers who suspect degradation has occurred and need to take corrective and analytical actions.

Q4: I've observed a color change in my solid compound. Can I still use it?

A4: A color change indicates that some level of degradation has occurred.[1] The suitability of the material for further experiments depends entirely on the tolerance of your specific application to impurities. For highly sensitive assays (e.g., drug development, quantitative biology), using a discolored compound is strongly discouraged as the degradation products could cause artifacts or inaccurate results. For less sensitive applications, you might proceed, but with caution. The recommended course of action is to analytically determine the purity of the compound before use.

Q5: How can I definitively confirm and quantify the degradation of my sample?

A5: The most reliable method is to use a stability-indicating analytical technique, with High-Performance Liquid Chromatography (HPLC) being the gold standard.[1][2] An effective HPLC method can separate the intact parent compound from its degradation products, allowing you to quantify the remaining purity.

• Technique: Reversed-Phase HPLC (RP-HPLC) is typically the method of choice for compounds of this nature.[2][3]

• Detection: A UV or Photodiode Array (PDA) detector is ideal. A PDA detector is particularly useful as it can provide spectral information for both the parent peak and any new impurity peaks, aiding in their characterization.

• Confirmation: The primary confirmation of degradation is a decrease in the peak area of the parent compound compared to a reference standard or a time-zero sample, coupled with the appearance of new peaks in the chromatogram.

Figure 1. Troubleshooting workflow for suspected sample degradation.

Section 3: Advanced Protocols for Stability Assessment

For researchers in regulated environments or those developing long-term applications, proactively assessing stability is crucial.

Q6: How should I perform a formal stability study for this compound?

A6: A stability study involves storing aliquots of the compound under controlled conditions and testing them at specific time points. This protocol outlines a basic framework.

Figure 2. Workflow for a formal stability study.

Protocol 1: Stability Assessment using HPLC-UV

• Objective: To quantify the purity of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid and detect degradation products over time.

• Materials:

  • Test sample (stored under specific conditions).

  • Reference standard or a T0 sample stored at -80°C.

  • HPLC-grade acetonitrile and water.

  • HPLC-grade formic acid or trifluoroacetic acid.

  • C18 reversed-phase HPLC column.

• Procedure:

  • Sample Preparation: Accurately weigh and dissolve the test sample and reference standard in a suitable solvent (e.g., 50:50 acetonitrile:water) to a known concentration (e.g., 0.5 mg/mL).

  • Chromatographic Conditions (Example):

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 10% B, ramp to 95% B over 20 minutes, hold for 5 minutes, return to 10% B and equilibrate.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detection Wavelength: Monitor at a wavelength appropriate for the compound's UV absorbance maximum.

  • Analysis: Inject the reference standard multiple times to ensure system suitability (reproducible retention time and peak area). Then, inject the test samples.

  • Data Interpretation: Calculate the purity of the test sample by comparing the area of the main peak to the total area of all peaks. Compare this purity value to the T0 sample to determine the extent of degradation.

Q7: What is a forced degradation study and why is it useful?

A7: A forced degradation or "stress testing" study is an experiment designed to intentionally degrade the compound under harsh conditions.[1] Its purpose is not to determine shelf-life, but to understand the compound's potential degradation pathways and to ensure your analytical method can separate the resulting degradation products from the parent compound. This is a critical step in developing a truly "stability-indicating" method.

Stress Condition	Typical Protocol	Potential Degradation Pathway
Acid Hydrolysis	Dissolve in a suitable solvent and add 0.1 N HCl. Heat at 60°C for 24 hours.[1]	Unlikely to be a major pathway for this molecule, but could potentially affect the carboxylic acid or ether linkages if present as impurities.
Base Hydrolysis	Dissolve in a suitable solvent and add 0.1 N NaOH. Heat at 60°C for 24 hours.[1]	The phenolic proton will be abstracted, potentially making the ring more susceptible to oxidation or other reactions.
Oxidation	Treat with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.	The phenolic group is highly susceptible to oxidation, potentially forming quinone-like structures.
Photodegradation	Expose the solid compound and a solution to high-intensity UV/Vis light in a photostability chamber.	Likely a primary degradation pathway, leading to complex reaction products and discoloration.[1]
Thermal Degradation	Heat the solid compound at an elevated temperature (e.g., 80°C) for an extended period.	Can accelerate underlying degradation processes like oxidation.

References

• BenchChem. (2025).
• Jenkins, T.F., et al. (n.d.).
• ChemicalBook. (n.d.). 1-Naphthol-2-carboxylic acid(86-48-6) Handling and Storage.
• Walsh, M.E. (1993).
• BenchChem. (2025).
• BOC Sciences. (n.d.). trans-Octahydro-4a(2H)-naphthalenecarboxylic acid SDS.
• BenchChem. (2025). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• ATSDR. (n.d.). Analytical Methods for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene.
• Thermo Fisher Scientific. (2025). Safety Data Sheet for 3-Amino-2-naphthalenecarboxylic acid.
• Fisher Scientific. (2025). Safety Data Sheet for 3-Amino-2-naphthoic acid, tech.
• Separation Science. (2025). Analytical Techniques In Stability Testing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Load for 4-Hydroxy-6-Nitro-2-Naphthalenecarboxylic Acid Reduction

Welcome to the Technical Support Center for catalytic hydrogenation workflows. The reduction of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid to its corresponding amine (6-amino-4-hydroxy-2-naphthalenecarboxylic acid) is a critical transformation in the synthesis of advanced functional materials and pharmaceutical intermediates.

Because the naphthoic acid scaffold contains coordinating functional groups (hydroxyl and carboxylic acid) that can interact with transition metal surfaces, optimizing the catalyst load is not merely a matter of speed—it is a strict requirement for achieving high chemoselectivity and complete conversion.

Diagnostic Workflow for Catalyst Optimization

Workflow for diagnosing and optimizing catalyst loading during aromatic nitro reduction.

Troubleshooting Guides & FAQs

Q1: Why does my reduction of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid frequently stall at partial conversion, even with excess hydrogen pressure? A: Stalling in this specific reaction is rarely a thermodynamic issue; it is a kinetic limitation driven by catalyst deactivation. Low or no conversion often stems from the catalyst being deactivated by impurities in the reagents or solvents[1]. Common poisons for precious metal catalysts include sulfur, phosphorus, and specific nitrogen-containing compounds[1]. Furthermore, if the catalyst load is too low, the active palladium sites become saturated by the strongly coordinating hydroxyl and carboxylate groups of the substrate. If your substrate is highly pure, a lower catalyst loading (e.g., 5%) can cause a substantial decrease in yield, necessitating an increase in the catalyst weight percent to overcome baseline deactivation[2].

Q2: My reaction mixture turns deep orange/red instead of the expected pale yellow/colorless amine. What causes this, and how does catalyst loading fix it? A: The deep coloration is a direct visual indicator of reaction failure via the formation of dimeric byproducts. The reduction of a nitro group proceeds stepwise through nitroso (-NO) and hydroxylamine (-NHOH) intermediates[1]. If the catalyst loading is insufficient, the rate of reduction of the hydroxylamine intermediate is too slow. This allows the nitroso and hydroxylamine species to desorb from the catalyst surface into the bulk solvent, where they undergo bimolecular condensation to form highly stable, colored azo (-N=N-) or azoxy (-N(O)=N-) compounds[1]. To minimize these colored byproducts, you must ensure the reaction goes to completion rapidly by using an adequate amount of catalyst, which maintains a high local concentration of active hydrogen and drives the cascade to the amine before intermediates can desorb[1].

Q3: How do I determine the optimal Pd/C catalyst load for this specific naphthoic acid derivative? A: The optimal load depends heavily on your solvent system and reaction engineering. For standard batch slurry reactions, patent literature detailing the hydrogenation of 4-hydroxy-6-nitro-2-naphthoic acid derivatives explicitly utilizes a starting load of 10% w/w of 10% Palladium on Carbon relative to the substrate, run under 40-50 psi of hydrogen[3]. While highly optimized, surfactant-enabled aqueous micellar systems can achieve complete nitro reductions with as little as 0.4 mol% Pd loading[4], traditional organic solvent systems (like THF or Methanol) typically require the 10% w/w benchmark to overcome the steric bulk and coordinating nature of the naphthoic acid scaffold.

Quantitative Data: Catalyst Loading Optimization Matrix

The following table summarizes the causal relationship between Pd/C catalyst loading, reaction kinetics, and byproduct formation for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid reduction in a standard batch reactor (THF/MeOH solvent, 40 psi H2​ , 25°C).

Catalyst Load (10% Pd/C, w/w)	Mol% Pd	Reaction Time	Conversion (%)	Byproduct Profile (Visual/LC-MS)	Recommendation
1%	0.1%	>24 h	45%	High (Deep Red - Azo/Azoxy)	Insufficient active sites; intermediates desorb.
5%	0.5%	8 h	88%	Moderate (Orange tint)	Sub-optimal; risk of stalling.
10%	1.0%	2-3 h	>99%	Trace (Pale Yellow/Colorless)	Optimal Starting Point for batch synthesis.
20%	2.0%	1.5 h	>99%	None (Colorless)	Diminishing returns; unnecessary cost[2].

Step-by-Step Methodology: Self-Validating Hydrogenation Protocol

This protocol is designed as a self-validating system. Each step contains an internal check to ensure the physical chemistry of the reaction is proceeding as intended, preventing downstream failures.

Step 1: Substrate Preparation & Purity Validation

• Dissolve 10.0 g of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid in 100 mL of degassed Tetrahydrofuran (THF) or Methanol.

• Self-Validation: Analyze the starting material via LC-MS. Purity must be >99%. Trace sulfur or halide impurities will act as irreversible poisons, rendering catalyst load optimization mathematically impossible[1].

Step 2: Catalyst Charging (Inert Atmosphere)

• Flush a Parr shaker flask or autoclave with Argon or Nitrogen for 5 minutes.

• Carefully add 1.0 g of 10% Palladium on Carbon (Pd/C) (This represents the optimal 10% w/w loading)[3].

• Self-Validation: Precious metal catalysts on carbon support are sensitive to air and can be pyrophoric[1]. A lack of sparking or solvent ignition upon addition validates that the inert atmosphere was successfully maintained.

Step 3: Purging and Reaction Initiation

• Seal the reactor and purge the headspace with H2​ gas three times (pressurize to 20 psi, then vent to 0 psi).

• Pressurize the vessel to 40-50 psi with H2​ and initiate vigorous agitation (minimum 600 RPM).

• Self-Validation: Efficient mixing is critical to overcome mass transfer limitations[1]. An immediate, measurable drop in H2​ pressure within the first 5 minutes confirms that the catalyst is active and the substrate is successfully adsorbing.

Step 4: Kinetic Monitoring

• Monitor the hydrogen pressure gauge. Repressurize to 40 psi as needed.

• Self-Validation: The theoretical hydrogen uptake for a nitro to amine reduction is exactly 3 molar equivalents of H2​ per mole of substrate. The reaction is kinetically validated when H2​ consumption plateaus exactly at this theoretical volume.

Step 5: Workup and Analytical Confirmation

• Once H2​ uptake ceases (typically 2-3 hours at 10% w/w loading), vent the reactor and purge with Argon.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Self-Validation: Inspect the filtrate visually. The complete absence of deep orange/red coloration confirms that the catalyst load was sufficient to suppress the accumulation and dimerization of nitroso/hydroxylamine intermediates[1]. Evaporate the solvent to yield the pure 6-amino-4-hydroxy-2-naphthalenecarboxylic acid.

References

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C Source: NIH PMC URL:[Link]

• High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates Source: ACS Organic Letters URL:[Link]

• US4275076A - Substituted naphthoic acids Source: Google Patents URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4275076A - Substituted naphthoic acids - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Advanced Coupling Strategies for 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid

Welcome to the dedicated technical support resource for researchers, chemists, and drug development professionals working with 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid. This molecule presents unique synthetic challenges, primarily due to significant steric hindrance around its reactive carboxylic acid and phenolic hydroxyl moieties, compounded by the electronic effects of the nitro group.[1][2] This guide provides in-depth, field-proven answers and protocols to overcome these obstacles and achieve successful conjugation.

Frequently Asked Questions (FAQs)

Q1: Why are coupling reactions with 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid so challenging?

A1: The difficulty arises from a combination of steric and electronic factors. The bulky, rigid naphthalene core physically obstructs the approach of nucleophiles (like amines or alcohols) to the carboxylic acid at the C2 position.[3] This phenomenon, known as steric hindrance, slows down or completely prevents reactions that would otherwise proceed smoothly with less congested acids.[4][5] Furthermore, the electron-withdrawing nitro group at the C6 position deactivates the aromatic ring, which can influence the overall reactivity of the system.

Q2: My standard amidation protocol using DCC/EDC is failing. What should be my first troubleshooting step?

A2: Standard carbodiimide activators (DCC, EDC) are often insufficient for highly hindered substrates. Their mechanism involves the formation of an O-acylisourea intermediate, which is susceptible to rearrangement into a stable N-acylurea byproduct, especially if the subsequent nucleophilic attack by the amine is slow due to steric hindrance.

Your first step should be to switch to a more potent class of activating agents, such as uronium or phosphonium salts. These reagents generate highly reactive intermediates that are less prone to side reactions and can accelerate the coupling of sterically demanding partners.[6][7]

Q3: Do I need to protect the phenolic hydroxyl group at the C4 position before attempting to couple the carboxylic acid?

A3: Yes, in most cases, protection is highly recommended. The phenolic proton is acidic and will interfere with many coupling reagents and bases, leading to side reactions and reduced yields.[8] The phenoxide, once formed, is also a competing nucleophile. Protecting it as an ether or a silyl ether masks its reactivity, ensuring that the reaction occurs exclusively at the intended carboxylic acid site.

Q4: What are the most effective coupling reagents for forming a hindered amide bond with this naphthalenic acid?

A4: For sterically congested amide bond formations, uronium and phosphonium salts are the reagents of choice. They offer superior performance over carbodiimides by generating more reactive activated esters. See the table below for a direct comparison.

Reagent Class	Examples (Acronym)	Mechanism/Advantages	Considerations
Uronium Salts	HATU, HBTU, TBTU	Forms a highly reactive O-acylisouronium intermediate. Fast reaction rates, high yields.[6]	Can be moisture-sensitive. Requires a non-nucleophilic base (e.g., DIPEA).
Phosphonium Salts	PyBOP, BOP	Forms a reactive acyloxyphosphonium salt. Excellent for suppressing racemization.[6]	Stoichiometric phosphine oxide byproduct must be removed during workup.
Carbodiimides	EDC, DCC	Forms an O-acylisourea intermediate. Inexpensive and common.	Prone to N-acylurea side product formation with hindered substrates. Lower yields.
Specialty Reagents	TCFH, COMU	TCFH offers high reactivity and avoids urea byproducts.[9] COMU provides high efficiency and solubility.	May be more expensive or less commonly available.

Q5: I'm attempting an esterification with a bulky secondary or tertiary alcohol. What strategies can I employ?

A5: Esterification of a hindered acid with a hindered alcohol is one of the most challenging transformations.[10][11] Success often requires a two-step approach:

• Activation to a Highly Reactive Intermediate: Convert the carboxylic acid to an acid chloride using reagents like oxalyl chloride or thionyl chloride. This intermediate is significantly more electrophilic.

• Controlled Reaction: React the purified acid chloride with the hindered alcohol in the presence of a non-nucleophilic base like pyridine or 2,6-lutidine at low temperatures to control reactivity and minimize side reactions.

Alternatively, specific named reactions like the Yamaguchi esterification , which involves forming a mixed anhydride with 2,4,6-trichlorobenzoyl chloride, are designed specifically for such challenging cases.

Troubleshooting Guides & Protocols

This section provides actionable workflows and detailed protocols to address common failures in coupling reactions involving 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid.

Problem: Low (<20%) yield in an amidation reaction with a sterically hindered amine (e.g., tert-butylamine).

This workflow outlines the recommended strategy, starting from the protection of the phenol through to the final deprotection step.

Caption: Troubleshooting workflow for hindered amide coupling.

Detailed Protocol: Silyl Protection and HATU-Mediated Amidation

This protocol provides a robust method for coupling 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid with a hindered primary or secondary amine.

Part A: Protection of the Phenolic Hydroxyl

• Preparation: To a solution of 4-hydroxy-6-nitro-2-naphthalenecarboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add imidazole (2.5 eq).

• Silylation: Add tert-butyldiphenylsilyl chloride (TBDPS-Cl, 1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC or LC-MS for the disappearance of starting material.

• Workup: Pour the reaction mixture into cold water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the TBDPS-protected acid. The 2-(tert-butyldiphenylsilyl)ethyl (TBDPSE) group is an alternative that offers excellent stability and clean removal.[12]

Part B: HATU-Mediated Amide Coupling

• Preparation: Dissolve the TBDPS-protected acid (1.0 eq) in anhydrous DMF. Add N,N-diisopropylethylamine (DIPEA, 3.0 eq).

• Activation: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 1.1 eq) to the solution and stir for 15 minutes at room temperature. The solution should become visibly activated.

• Coupling: Add the hindered amine (1.2 eq) to the activated mixture. Stir at room temperature for 8-24 hours, monitoring the reaction progress by LC-MS. For extremely challenging couplings, gentle heating (40-50 °C) may be required.

• Workup and Purification: Perform an aqueous workup as described in Part A. Purify the resulting protected amide by column chromatography.

Part C: Deprotection

• Cleavage: Dissolve the purified, protected amide in tetrahydrofuran (THF). Add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 eq).

• Reaction: Stir at room temperature for 1-3 hours until the silyl group is completely cleaved (monitor by LC-MS).

• Final Purification: Quench the reaction with saturated aqueous ammonium chloride, extract with ethyl acetate, and purify by column chromatography or recrystallization to obtain the final, pure amide.

Advanced Strategies: Cross-Coupling Reactions

Q6: Is it possible to use the nitro group as a leaving group in a Suzuki-Miyaura cross-coupling reaction?

A6: Yes, this is an advanced and powerful strategy. While traditional Suzuki-Miyaura couplings use halides or triflates as leaving groups, recent advancements have demonstrated that nitroarenes can serve as effective electrophilic partners.[13][14][15] This approach avoids the need to synthesize a halogenated version of your naphthalenic acid, making it more atom-economical. The reaction is catalyzed by a palladium complex, often with specialized ligands that facilitate the challenging oxidative addition into the C-NO₂ bond.[15]

Conceptual Workflow for Nitro-Coupling:

Caption: Suzuki-Miyaura coupling using a nitro-group.

References

• Stoll, A. T., & Jones, T. K. (2005). tert-Buyldiphenylsilylethyl (“TBDPSE”): A Practical Protecting Group for Phenols. The Journal of Organic Chemistry, 70(3), 963–966. Available at: [Link]

• Sim, J. T., et al. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry, 17(3), 459-464. Available at: [Link]

• Bao, D. H., et al. (2020). Aerobic Catalyzed Oxidative Cross-Coupling of N,N-Disubstituted Anilines and Aminonaphthalenes with Phenols and Naphthols. ACS Catalysis, 10(15), 8562-8568. Available at: [Link]

• Maheshwari, M., & Hussain, N. (2022). Chemical Synthesis of Substituted Naphthalene Derivatives: A Review. ChemistrySelect, 7(32), e202201948. Available at: [Link]

• Martínez-Crespo, L., et al. (2015). Unusual Rearrangement of a 1,8-Naphthalene Derivative. The Journal of Organic Chemistry, 80(9), 4895–4900. Available at: [Link]

• Wang, Y., et al. (2024). Ruthenium-catalyzed three-component tandem remote C–H functionalization of naphthalenes: modular and concise synthesis of multifunctional naphthalenes. Chemical Science, 15(3), 849-855. Available at: [Link]

• Svejstrup, T. D., et al. (2009). TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors in Pd-Catalyzed Arylation of Phenols and Anilines. Journal of the American Chemical Society, 131(31), 10854–10855. Available at: [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. Available at: [Link]

• Larock, R. C., & Doty, M. J. (2002). Synthesis of Substituted Naphthalenes by the Palladium-Catalyzed Annulation of Internal Alkynes. Organic Letters, 4(15), 2533–2535. Available at: [Link]

• Ponra, S., et al. (2015). Synthesis of substituted naphthalene derivatives via reaction of aldehydes with internal alkynes. ResearchGate. Available at: [Link]

• Martínez-Crespo, L., et al. (2015). Unusual Rearrangement of a 1,8-Naphthalene Derivative. The Journal of Organic Chemistry, 80(9), 4895–4900. Available at: [Link]

• Curti, C., et al. (2016). The Activation of Carboxylic Acids via Self-Assembly Asymmetric Organocatalysis: A Combined Experimental and Computational Investigation. Journal of the American Chemical Society, 138(45), 15003–15012. Available at: [Link]

• Makara, M. V., & Kọtke, M. (2006). Activation of Carboxylic Acids by Burgess Reagent: An Efficient Route to Acyl Ureas and Amides. ResearchGate. Available at: [Link]

• Reddit User Discussion. (2021). Looking for advice on protecting phenol in presence of primaril alcohol. Reddit. Available at: [Link]

• Newman, M. S. (1941). A New Method for the Esterification of Certain Sterically Hindered Acids. ElectronicsAndBooks. Available at: [Link]

• Stoll, E. L., et al. (2022). In situ silane activation enables catalytic reduction of carboxylic acids. RSC Publishing. Available at: [Link]

• De Figueiredo, R. M., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. Available at: [Link]

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Available at: [Link]

• Bibi, S., et al. (2021). Computational Studies of the Role of Substituents on the Reactivity and Biological Activities of Naphthoic Acid. Journal of Computer and Communications, 9(7), 115-139. Available at: [Link]

• Rule, H. G., & Barnett, A. J. G. (1932). Reactivity of peri-substituted naphthalenes. Part I. Displacement of the nitro-group in 8-nitro-1-naphthoic acid by thionyl halides to form 8-chloro- and 8-bromo-naphthoic acids. Journal of the Chemical Society, 175-179. Available at: [Link]

• Gobeze, H. B., et al. (2020). Original Suzuki–Miyaura Coupling Using Nitro Derivatives for the Synthesis of Perylenediimide‐Based Multimers. ResearchGate. Available at: [Link]

• Katritzky, A. R., et al. (2003). Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters. ResearchGate. Available at: [Link]

• Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides. CHIMIA, 70(4), 263-267. Available at: [Link]

• Fischer, C., et al. (2014). N‐Heterocyclic Carbene/Carboxylic Acid Co‐Catalysis Enables Oxidative Esterification of Demanding Aldehydes/Enals, at Low Catalyst Loadings. Angewandte Chemie International Edition, 53(5), 1342-1345. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved March 25, 2026, from [Link]

• Ashenhurst, J. (2011). Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. Available at: [Link]

• Lalli, C., et al. (2007). Esterification of Sterically Hindered Acids and Alcohols in Fluorous Media. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved March 25, 2026, from [Link]

• Yadav, M. R., et al. (2017). The Suzuki-Miyaura Coupling of Nitroarenes. Journal of the American Chemical Society, 139(28), 9423–9426. Available at: [Link]

• Bode, J. W. (2016). The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

• Chen, Y.-H., et al. (2019). Direct Amidation of Carboxylic Acids with Nitroarenes. The Journal of Organic Chemistry, 84(21), 13691–13700. Available at: [Link]

• Ma, S., & Xie, H. (2002). Steric hindrance-controlled Pd(0)-catalyzed coupling-cyclization of 2,3-allenamides and organic iodides. An efficient synthesis of iminolactones and gamma-hydroxy-gamma-lactams. The Journal of Organic Chemistry, 67(18), 6575-8. Available at: [Link]

• Niu, D., et al. (2016). General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection. Chemical Communications, 52(75), 11282-11285. Available at: [Link]

• Ota, K., et al. (2021). Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical-Radical Coupling. Organic Letters, 23(11), 4420–4425. Available at: [Link]

• Koshikari, Y. (n.d.). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Available at: [Link]

• SciSpace. (2020). Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. Available at: [Link]

Sources

• 1. CAS 1975-44-6: 5-NITRO-NAPHTHALENE-1-CARBOXYLIC ACID [cymitquimica.com]
• 2. Computational Studies of the Role of Substituents on the Reactivity and Biological Activities of Naphthoic Acid, American Journal of Physical Chemistry, Science Publishing Group [ajpchem.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chimia.ch [chimia.ch]
• 6. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review | MDPI [mdpi.com]
• 7. Direct Amidations of Carboxylic Acids with Amines | Encyclopedia MDPI [encyclopedia.pub]
• 8. learninglink.oup.com [learninglink.oup.com]
• 9. General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 15. The Suzuki-Miyaura Coupling of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Nitro-Naphthoic Acids in Organic Synthesis: A Comparative Guide on Substituent Effects and Reactivity

Nitro-naphthoic acids represent a highly versatile class of bicyclic aromatic scaffolds in organic synthesis and medicinal chemistry. Unlike simple benzene derivatives, the rigid naphthalene framework introduces profound regiochemical and stereochemical nuances. The relative positioning of the electron-withdrawing nitro (–NO₂) and carboxylic acid (–COOH) groups dictates the molecule's pKa, electronic landscape, and steric strain.

This guide provides an in-depth comparative analysis of various nitro-naphthoic acid derivatives, exploring how substituent positioning drives divergent synthetic workflows, from orthogonal protective group chemistry to the modeling of carcinogenic DNA adducts.

Structural Dynamics: The Peri-Substitution Effect

The defining feature of many highly reactive nitro-naphthoic acids (such as 8-nitro-1-naphthoic acid) is peri-substitution . When substituents are located at the 1- and 8-positions of the naphthalene ring, they are forced into extreme spatial proximity.

This steric clash acts as the aromatic equivalent of allylic A¹’³-strain. To relieve this immense steric compression, the nitro group is forced out of the coplanar aromatic plane. Consequently, the nitro group loses its resonance stabilization with the extended π-system, rendering the C8 carbon highly electrophilic and uniquely susceptible to Nucleophilic Aromatic Substitution (S_NAr) or specialized reductive cyclizations[1]. Conversely, derivatives like 4-hydroxy-6-nitro-2-naphthoic acid lack this peri-strain, allowing for traditional push-pull electronic resonance across the conjugated system[2].

Comparative Physicochemical Profiling

Understanding the substituent effects is critical for selecting the appropriate scaffold for a given synthetic route. The table below summarizes the quantitative and qualitative differences among key nitro-naphthoic acid derivatives.

Compound Scaffold	Substituent Positions	Primary Electronic & Steric Effects	Synthetic Utility & Target Application
8-Nitro-1-naphthoic acid	1-COOH, 8-NO₂ (peri)	Extreme steric clash; out-of-plane NO₂ breaks resonance stabilization.	Precursor for 8-halo-naphthoic acids; biomimetic modeling of DNA adducts[1][3].
5-Bromo-8-nitro-1-naphthoic acid	1-COOH, 5-Br, 8-NO₂	Peri-strain combined with inductive electron withdrawal by the halogen.	Highly stable, orthogonal protecting group for primary/secondary alcohols[4].
4-Hydroxy-6-nitro-2-naphthoic acid	2-COOH, 4-OH, 6-NO₂	Push-pull electronic system; minimal steric clash with the carboxyl group.	Scaffold for neutral protease inhibitors and integrin antagonists[2].
Methyl 3-nitro-1-naphthoate	1-COOMe, 3-NO₂	Rigid bicyclic structure; meta-relationship prevents direct resonance.	Pharmacophore for targeting bacterial nitroreductases in MDR strains[5].

Mechanistic Workflows & Reactivity Pathways

The reactivity of these scaffolds is entirely dictated by their substituent geometry. The diagram below illustrates the divergent synthetic pathways enabled by these structural differences.

Divergent synthetic workflows of nitro-naphthoic acids based on substituent positioning.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies detail the causality behind the experimental conditions for two critical transformations.

Protocol A: Synthesis of 8-Chloro-1-naphthoic Acid via Nucleophilic Displacement

Objective: Exploit peri-strain to replace an activated nitro group with a chloride ion. Causality: Standard aromatic nitro groups are inert to nucleophilic attack. However, the steric compression at the 1,8-positions of 8-nitro-1-naphthoic acid forces the nitro group out of coplanarity. This activates the C8 position for S_NAr by the chloride ion derived from thionyl chloride[3].

• Reaction Setup: Charge a heavy-walled reaction vessel with 8-nitro-1-naphthoic acid and a 10-fold molar excess of neat thionyl chloride (SOCl₂).

• Thermal Activation: Heat the mixture under reflux. The reaction is driven forward by Le Chatelier's principle as SO₂ and NOCl gases evolve. Self-Validation: The cessation of gas evolution serves as a visual indicator of reaction completion.

• Solvent Removal: Carefully remove excess SOCl₂ under diminished pressure. Caution: Maintain strict temperature control, as sudden decomposition can occur if overheated[3].

• Extraction & Crystallization: Boil the resulting dark residue with successive small quantities of water. Upon cooling, the crude 8-chloro-1-naphthoic acid precipitates as yellowish-brown crystals.

• Purification: Recrystallize from ligroin to yield the pure product (m.p. 167–168 °C)[3].

Protocol B: Orthogonal Protection of Alcohols using 5-Bromo-8-nitro-1-naphthoic Acid

Objective: Protect a secondary alcohol under Mitsunobu conditions, creating an ester highly resistant to standard hydrolysis. Causality: The bulky 5-bromo-8-nitro-1-naphthoate anion displaces the phosphonium-activated alcohol with inversion of stereochemistry. The resulting ester is sterically shielded by the peri-nitro group, providing extreme resistance to nucleophilic attack. Deprotection is achieved orthogonally via mild reduction of the nitro group, which triggers spontaneous intramolecular lactamization to release the free alcohol[4].

• Activation: Dissolve the target alcohol (1.0 equiv) and 5-bromo-8-nitro-1-naphthoic acid (1.2 equiv) in anhydrous THF under an argon atmosphere.

• Phosphine Addition: Add triphenylphosphine (PPh₃, 1.5 equiv) and cool the reaction mixture to 0 °C to control the subsequent exotherm.

• Coupling: Add diisopropyl azodicarboxylate (DIAD, 1.5 equiv) dropwise. Self-Validation: Slow addition prevents the accumulation of non-productive betaine intermediates and ensures high conversion rates.

• Monitoring: Warm to room temperature and stir until TLC indicates complete consumption of the starting alcohol.

• Workup: Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and purify via silica gel chromatography[4].

Applications in Medicinal Chemistry

The unique reactivity of substituted nitro-naphthoic acids has cemented their utility in several advanced therapeutic domains:

• Carcinogenesis & DNA Adduct Modeling: The structural and electronic similarities between 8-nitro-1-naphthoic acid and aristolochic acid (a known nephrotoxin) make it a perfect biomimetic model. Reduction of the peri-nitro group (e.g., via Zn/HOAc) mimics in vivo enzymatic bioactivation, yielding naphthoxazoles through an N-hydroxy intermediate that attacks the adjacent carboxyl carbon, mirroring how aristolochic acids form covalent DNA adducts[1].

• Periodontal Disease Therapeutics: 4-Hydroxy-6-nitro-2-naphthoic acid is utilized as a foundational building block. Through sequential esterification and catalytic hydrogenation, it is converted into amino-naphthoic acid derivatives. These serve as critical precursors for synthesizing neutral protease inhibitors designed to halt rapid collagen degradation in periodontal pockets[2].

• Antimicrobial Development: Scaffolds like methyl 3-nitro-1-naphthoate provide a rigid, bicyclic pharmacophore that exhibits targeted efficacy against Gram-positive bacteria (including MDR Staphylococcus aureus) by acting as a substrate/inhibitor for bacterial nitroreductases (Type I/II)[5].

References

• Reactivity of peri-Substituted Naphthalenes. Part I. Displacement of the Nitro-group in 8-Nitro-1-naphthoic Acid by Thionyl Chloride. rsc.org.
• 5‐Bromo‐8‐Nitro‐1‐Naphthoic Acid as Protective Group for Alcohols Under Mitsunobu Conditions.
• Aristoxazole Analogues. Conversion of 8-Nitro-1-naphthoic Acid to 2-Methylnaphtho[1,2-d]oxazole-9-carboxylic Acid: Comments on the Chemical Mechanism of Formation of DNA Adducts by the Aristolochic Acids. acs.org.
• US4275076A - Substituted naphthoic acids. google.com.
• Methyl 3-nitro-1-naphtho

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US4275076A - Substituted naphthoic acids - Google Patents [patents.google.com]
• 3. 23. Reactivity of peri-substituted naphthalenes. Part I. Displacement of the nitro-group in 8-nitro-1-naphthoic acid by thionyl halides to form 8-chloro- and 8-bromo-naphthoic acids - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 3-nitro-1-naphthoate|13772-63-9 [benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a discipline rooted in molecular causality. When handling 4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid (CAS 64955-19-7) , you are interacting with a multifunctional molecule that demands a scientifically grounded operational strategy.

This guide provides the essential, self-validating protocols required to safely handle, dispense, and dispose of this compound, ensuring the physical safety of your drug development team while maintaining the integrity of your research.

The Causality of Protection: Molecular Hazards

To understand the required Personal Protective Equipment (PPE), we must first analyze the chemical's structural motifs and how they interact with human biology and the environment:

• The Nitroaromatic Core (Systemic Toxicity): Nitroaromatic compounds are highly lipophilic. This chemical property allows the fine powder to readily bypass standard aqueous barriers and penetrate the epidermal lipid bilayer, posing a significant risk of systemic toxicity via dermal absorption[1]. Standard latex gloves offer zero meaningful protection against this mechanism.

• The Carboxylic & Phenolic Groups (Mucosal Irritation): Naphthoic acid derivatives are severe ocular and mucosal irritants[2]. The acidic protons present in the carboxylic and phenolic groups can cause immediate, severe corneal damage or respiratory tract inflammation upon contact with the ambient moisture in your eyes or lungs.

• Reactivity Profile (Decomposition Risk): Nitroaromatic compounds possess inherent instability under specific conditions. When exposed to strong caustic alkalis (e.g., Sodium Hydroxide, Potassium Hydroxide) or subjected to rapid, uncontrolled heating, they present a documented risk of violent exothermic decomposition[3].

Quantitative PPE Specifications

Based on the molecular risk profile, all personnel must adhere to the following quantitative PPE standards before handling the neat powder or highly concentrated stock solutions.

PPE Category	Specification / Standard	Replacement Frequency	Mechanistic Rationale
Dermal (Gloves)	Nitrile (≥ 0.11 mm thickness)	Every 2-4 hours, or immediately upon contamination	Prevents lipophilic nitroaromatic penetration; latex is strictly prohibited.
Ocular (Eyes)	Tight-fitting safety goggles (EN 166 / ANSI Z87.1)	N/A (Reusable; decontaminate after use)	Forms a physical seal to protect against airborne acidic dust and corneal burns.
Respiratory	N95 or P100 particulate respirator	Daily, or upon noticeable breathing resistance	Filters fine acidic powders, preventing respiratory inflammation and systemic absorption.
Body Protection	Flame-resistant lab coat (Nomex or 100% Cotton)	Weekly, or immediately if visibly soiled	Protects against reactive decomposition hazards and static-induced ignition.

Step-by-Step Experimental Protocol: Weighing & Dispensing

The greatest risk of exposure occurs during the transfer of the dry powder. Follow this self-validating workflow to ensure zero aerosolization.

Step 1: Environmental Control & Setup

• Verify that the chemical fume hood is operational with a face velocity between 80–100 feet per minute (fpm). Do not proceed if the airflow alarm is triggered.

• Clear the hood of all strong oxidizing agents, reducing agents, and strong alkalis to prevent incompatible chemical reactions[3].

Step 2: Static Mitigation

• Nitroaromatic powders can carry static charges, causing them to "jump" and aerosolize. Place an anti-static ionizer bar near the balance.

• Use anti-static weighing boats (polypropylene) rather than standard polystyrene boats.

Step 3: Dispensing

• Use a grounded, stainless-steel or conductive plastic spatula.

• Transfer the powder slowly. Avoid vigorous scraping against the glass vial, which generates friction and airborne particulates.

Step 4: Solvent Addition (Stock Solution Prep)

• When preparing biological assay stock solutions, add the solvent (e.g., DMSO, Ethanol) dropwise to the pre-weighed powder.

• Causality: Rapid solvent addition can cause localized exothermic heating, which may degrade the nitroaromatic compound or cause solvent spattering.

Spill Management and Disposal Logistics

If a spill occurs outside of primary containment, immediate and specific action is required to prevent facility-wide contamination.

The "Wet-Wipe" Spill Protocol:

• Never Dry Sweep: Dry sweeping aerosolizes the acidic nitroaromatic dust, creating an immediate inhalation hazard[3].

• Suppress: Gently cover the spilled powder with absorbent laboratory pads.

• Wetting: Carefully wet the pads with a compatible solvent (e.g., a 70% Ethanol/Water mixture) to suppress dust generation.

• Collection: Wipe inward from the edges of the spill to the center. Place the contaminated pads into a sealable, hazardous waste bag.

Disposal Logistics:

• Waste Segregation: Dispose of all associated waste in a dedicated "Hazardous Organic Waste" container.

• Critical Restriction: DO NOT mix this waste with strong alkalis or reducing agents, as this can trigger the violent decomposition of the nitroaromatic moiety[3].

Operational Workflow Visualization

Fig 1: Operational workflow and spill response for 4-Hydroxy-6-nitro-2-naphthalenecarboxylic acid.

References

• Gheni, S. A., et al. "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." ACS Chemical Health & Safety, 31(1), 8-21 (2023).[Link]

• Novachem. "Safety Data Sheet: Nitroaromatic Compounds & 4-Nitrobenzyl alcohol." Novachem Pty Ltd.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]